YF135

Core Science & Biosynthesis

YF135: A Technical Guide to the Mechanism of Reversible-Covalent Degradation of KRAS G12C

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is one of the most frequently mutated oncogenes in human cancers, with the G12C mutation being a prevalent driver in non-small cell lung cancer.[1][2] While covalent inhibitors targeting the mutant cysteine-12 have shown promise, alternative therapeutic strategies are being explored to overcome potential resistance.[3] Targeted Protein Degradation (TPD) using Proteolysis Targeting Chimeras (PROTACs) offers a distinct and powerful modality.[4]

This document details the mechanism of action of YF135, a first-in-class reversible-covalent PROTAC designed to selectively induce the degradation of the KRAS G12C oncoprotein.[1][3] YF135 hijacks the ubiquitin-proteasome system to eliminate KRAS G12C, leading to the suppression of downstream oncogenic signaling and inhibition of cancer cell proliferation.[1][5] We present its core mechanism, quantitative cellular activity, impact on signaling pathways, and the key experimental protocols used for its characterization.

Core Mechanism of Action: Ternary Complex-Mediated Degradation

YF135 is a heterobifunctional molecule designed to simultaneously engage the KRAS G12C protein and an E3 ubiquitin ligase.[6] It is composed of three key components:

• A KRAS G12C Ligand (6d): A cyanacrylamide-based warhead derived from the MRTX849 scaffold that forms a reversible-covalent bond with the Cys12 residue of KRAS G12C.[1][5]

• An E3 Ligase Ligand: A moiety that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3]

• A Linker: An ethylenedioxy linker that tethers the two ligands.[1]

The mechanism proceeds via the following steps:

• Ternary Complex Formation: YF135 facilitates the formation of a ternary complex, bringing KRAS G12C into close proximity with the VHL E3 ligase.[1][5]

• Ubiquitination: Within this complex, the VHL ligase catalyzes the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the KRAS G12C protein.

• Proteasomal Recognition & Degradation: The poly-ubiquitinated KRAS G12C is recognized by the 26S proteasome, which unfolds and proteolytically degrades the target protein.[1] YF135 is then released and can engage in further catalytic cycles of degradation.

Caption: Mechanism of YF135-mediated KRAS G12C degradation.

Impact on Downstream Signaling

KRAS is a central node in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[2][7] In its active, GTP-bound state, KRAS G12C activates downstream effectors like RAF, MEK, and ERK, promoting cell proliferation and survival.[1] By degrading KRAS G12C, YF135 effectively shuts down this oncogenic cascade. This is experimentally observed as a significant, dose-dependent reduction in the levels of phosphorylated ERK (p-ERK), a key biomarker of MAPK pathway activity, while total ERK levels remain unaffected.[1][5]

Caption: Inhibition of the MAPK pathway by YF135-mediated degradation.

Quantitative Data Summary

The activity of YF135 has been quantified in human lung cancer cell lines harboring the KRAS G12C mutation (H358, H23) and a KRAS G12S mutation as a negative control (A549).[1]

Table 1: Cellular Degradation Activity (24h treatment)

Cell Line	Target Protein	DC₅₀ (µM)
H358	KRAS G12C	3.61[1][5]
H23	KRAS G12C	4.53[1][5]
H358	Phospho-ERK	1.68[1][5]
H23	Phospho-ERK	1.44[1][5]
DC₅₀: Concentration required for 50% of maximal degradation.

Table 2: Anti-proliferative Activity

Cell Line	Genotype	IC₅₀ (nM)
H358	KRAS G12C	153.9[1][5]
H23	KRAS G12C	243.9[1][5]
A549	KRAS G12S	No obvious inhibition[1]
IC₅₀: Concentration required for 50% inhibition of cell proliferation.

Key Experimental Protocols & Workflows

The mechanism of YF135 was elucidated through several key experiments.[1] The following sections describe the generalized protocols for these assays.

Protein Degradation Assessment by Western Blot

This assay is used to quantify the levels of specific proteins (e.g., KRAS G12C, p-ERK, total ERK) in cells following treatment with YF135.

Methodology:

• Cell Culture & Treatment: KRAS G12C mutant cells (H358, H23) are seeded and allowed to adhere. Cells are then treated with varying concentrations of YF135 (e.g., 0-10 µM) for a specified duration (e.g., 24 hours).[1][5]

• Cell Lysis: Cells are washed with PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA assay to ensure equal loading.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Proteins are transferred from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or BSA) and then incubated with primary antibodies specific for KRAS G12C, p-ERK, total ERK, and a loading control (e.g., GAPDH or β-actin).

• Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Band intensities are quantified using densitometry software. Target protein levels are normalized to the loading control.

Caption: Generalized workflow for Western Blot analysis.

Mechanism Verification Experiments

To confirm that degradation occurs via the canonical PROTAC mechanism, several control experiments are performed.[1]

• Proteasome Inhibition: Cells are co-treated with YF135 and a proteasome inhibitor (e.g., MG-132). A "rescue" of KRAS G12C levels (i.e., a failure to degrade) indicates the process is proteasome-dependent.[1]

• E3 Ligase Competition: Cells are co-treated with YF135 and an excess of a free VHL ligand (e.g., VH-032). The free ligand competes with YF135 for VHL binding, preventing ternary complex formation and rescuing KRAS G12C from degradation.[1]

• Target Competition: Similarly, co-treatment with an excess of the KRAS G12C-binding warhead (6d) prevents YF135 from binding its target, also resulting in a rescue of protein levels.[1]

Caption: Logic diagram for mechanism of action verification experiments.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PROTACs: great opportunities for academia and industry (an update from 2020 to 2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. YF135 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Targeting the MAPK Pathway in Melanoma: Why some approaches succeed and other fail - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to YF135 PROTAC: A Reversible-Covalent KRAS G12C Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

YF135 is a pioneering, reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of the oncogenic KRAS G12C mutant protein. By recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase, YF135 facilitates the ubiquitination and subsequent proteasomal degradation of KRAS G12C, leading to the suppression of downstream signaling pathways, such as the MAPK pathway, and inhibiting the proliferation of cancer cells harboring this specific mutation. This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, and key biological data of YF135, along with detailed experimental protocols for its characterization.

Chemical Structure and Properties

YF135 is a heterobifunctional molecule composed of three key components: a ligand that reversibly and covalently binds to the KRAS G12C protein, a linker, and a ligand that recruits the VHL E3 ubiquitin ligase.[1][2][3] The design is based on the scaffold of the KRAS G12C inhibitor MRTX849.[1][4]

Property	Value
Molecular Formula	C₆₃H₇₅ClN₁₂O₇S
Molecular Weight	1179.86 g/mol
CAS Number	2913177-53-2

Chemical Structure of YF135

Mechanism of Action

YF135 operates through the PROTAC mechanism to induce the degradation of KRAS G12C.[1][3] This process involves the formation of a ternary complex between YF135, the KRAS G12C protein, and the VHL E3 ubiquitin ligase.[1][4] The proximity induced by this complex allows the E3 ligase to transfer ubiquitin molecules to the KRAS G12C protein, marking it for degradation by the 26S proteasome. A key feature of YF135 is its reversible-covalent binding to KRAS G12C, which allows for catalytic activity, where a single molecule of YF135 can induce the degradation of multiple KRAS G12C proteins.[1][5]

Figure 1. Mechanism of action of YF135 PROTAC.

Quantitative Biological Data

The biological activity of YF135 has been characterized in various cancer cell lines harboring the KRAS G12C mutation.

Table 1: In Vitro Cell Proliferation Inhibition[1]

Cell Line	KRAS Mutation	IC₅₀ (nM)
H358	G12C	153.9
H23	G12C	243.9
A549	G12S	No obvious inhibition

Table 2: KRAS G12C Degradation Efficacy[1][4]

Cell Line	DC₅₀ (µM) for KRAS G12C	DC₅₀ (µM) for p-ERK
H358	3.61	1.68
H23	4.53	1.44

Experimental Protocols

Synthesis of YF135

The synthesis of YF135 involves a multi-step process, starting from commercially available materials to construct the KRAS G12C binder, which is then coupled to the VHL ligand via a linker.[1]

Figure 2. Simplified synthetic workflow for YF135.

Detailed Synthetic Steps: A detailed, step-by-step protocol with specific reagent quantities, reaction times, and purification methods would be required for replication and is typically found in the supplementary information of the primary research article. The general strategy involves:

• Synthesis of the KRAS G12C binder: This involves a series of reactions including oxidation, substitution, deprotection, and condensation steps to build the core structure that binds to KRAS G12C.

• Coupling with the VHL ligand: The synthesized KRAS G12C binder is then condensed with a pre-synthesized VHL ligand to form the final YF135 PROTAC.[1]

Cell Viability Assay (CCK-8)

The anti-proliferative effects of YF135 are determined using a Cell Counting Kit-8 (CCK-8) assay.[1]

• Cell Seeding: Seed H358, H23, and A549 cells in 96-well plates at a density of 1,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of YF135 or vehicle control (DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator.

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ values by plotting the percentage of cell viability against the log concentration of YF135.

Western Blotting

Western blotting is used to assess the degradation of KRAS G12C and the phosphorylation of its downstream effector ERK.[1]

• Cell Lysis: Treat cells with YF135 at the indicated concentrations and time points. Lyse the cells in NETN buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against KRAS (Abcam), p-ERK (Cell Signaling Technology), total ERK (Cell Signaling Technology), and β-actin (Sigma-Aldrich).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies (1:1000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL Western Blotting Substrate Kit.

• Quantification: Quantify the band intensities using ImageJ software and normalize to β-actin.

Washout and Rescue Experiments

These experiments are crucial to confirm the mechanism of action of YF135.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. PROTACs: great opportunities for academia and industry (an update from 2020 to 2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Development of PROTACS degrading KRAS and SOS1 - PMC [pmc.ncbi.nlm.nih.gov]

YF-135: A Technical Guide to a Reversible-Covalent KRAS G12C Degrader Based on the MRTX849 Scaffold

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of YF-135, a novel Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of the oncogenic KRAS G12C mutant protein. Developed from the scaffold of the well-established KRAS G12C inhibitor MRTX849 (adagrasib), YF-135 represents a promising therapeutic strategy by shifting the paradigm from mere inhibition to active removal of the cancer-driving protein. This document details the design rationale, mechanism of action, and key preclinical data for YF-135, along with the experimental protocols utilized for its characterization.

Introduction: Targeting the "Undruggable" KRAS

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer, colorectal cancer, and pancreatic cancer. The G12C mutation, a glycine-to-cysteine substitution at codon 12, results in a constitutively active KRAS protein, leading to aberrant activation of downstream signaling pathways that drive tumor proliferation and survival. For decades, KRAS was considered an "undruggable" target. However, the development of covalent inhibitors like MRTX849, which specifically target the mutant cysteine residue, has marked a significant breakthrough in KRAS-targeted therapies.

YF-135 builds upon this success by employing PROTAC technology. It is a heterobifunctional molecule that hijacks the cell's natural protein disposal system. One end of YF-135 binds to the KRAS G12C protein, while the other end recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity induces the ubiquitination of KRAS G12C, marking it for degradation by the proteasome. A key feature of YF-135 is its reversible-covalent binding to KRAS G12C, which allows for catalytic degradation of the target protein.[1][2]

Design and Synthesis of YF-135

The design of YF-135 is a strategic amalgamation of a KRAS G12C binder, a linker, and a VHL E3 ligase ligand. The KRAS G12C targeting moiety is derived from the MRTX849 scaffold, specifically a cyanoacrylamide-based reversible-covalent inhibitor (compound 6d).[2] This warhead covalently binds to the mutant cysteine in the switch-II pocket of KRAS G12C in a reversible manner.[2] The VHL ligand is tethered to this inhibitor via a flexible linker, a critical component for the formation of a stable ternary complex between KRAS G12C, YF-135, and the VHL E3 ligase.[1][2]

Caption: Structural components of the YF-135 PROTAC.

Mechanism of Action

YF-135 induces the degradation of KRAS G12C through the ubiquitin-proteasome system. The process begins with the formation of a ternary complex comprising YF-135, the KRAS G12C protein, and the VHL E3 ligase. This proximity allows the E3 ligase to transfer ubiquitin molecules to lysine residues on the surface of KRAS G12C. The resulting polyubiquitinated KRAS G12C is then recognized and degraded by the 26S proteasome, leading to a reduction in the total levels of the oncoprotein.[1][2] This degradation, in turn, attenuates downstream signaling through the MAPK pathway, as evidenced by decreased phosphorylation of ERK.[1][2]

Caption: Mechanism of YF-135-mediated KRAS G12C degradation.

Quantitative Data Summary

The preclinical efficacy of YF-135 has been evaluated in KRAS G12C mutant cancer cell lines. The following tables summarize the key quantitative data.

Cell Line	IC50 (nM)	Reference
H358	153.9	[1]
H23	243.9	[1]
Table 1: In Vitro Antiproliferative Activity of YF-135.

Cell Line	DC50 (µM)	Dmax (%)	Reference
H358	3.61	>90% (at 10 µM)	[1]
H23	4.53	>90% (at 10 µM)	[1]
Table 2: In Vitro KRAS G12C Degradation by YF-135.

Cell Line	p-ERK DC50 (µM)	Reference
H358	1.68	[1]
H23	1.44	[1]
Table 3: Inhibition of Downstream Signaling by YF-135.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Synthesis of YF-135

The synthesis of YF-135 involves a multi-step process. A key intermediate is the KRAS G12C inhibitor, compound 6d, which is synthesized from tert-butyl 2,4-dichloro-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate.[2] This intermediate is then coupled with a VHL ligand tethered to a linker. The detailed synthetic scheme can be found in the work by Yang et al. (2022).[2]

Cell Viability Assay

• Cell Seeding: Seed KRAS G12C mutant cell lines (e.g., H358, H23) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of YF-135 for a specified duration (e.g., 72 hours).

• Viability Assessment: Use a commercial cell viability reagent (e.g., CellTiter-Glo®) to measure the amount of ATP, which is proportional to the number of viable cells.

• Data Analysis: Plot the cell viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Western Blotting for KRAS G12C Degradation and p-ERK Inhibition

• Cell Treatment: Seed cells in 6-well plates and treat with varying concentrations of YF-135 for different time points.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against KRAS G12C, phospho-ERK (Thr202/Tyr204), total ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Quantify the band intensities using densitometry software. Normalize the KRAS G12C and p-ERK levels to the loading control and total ERK, respectively.

Caption: Experimental workflow for the in vitro characterization of YF-135.

Signaling Pathway Context

The KRAS G12C mutation leads to the constitutive activation of downstream signaling pathways, primarily the MAPK (RAF-MEK-ERK) and PI3K-AKT pathways, which are critical for cell proliferation, survival, and differentiation. By inducing the degradation of KRAS G12C, YF-135 effectively abrogates these oncogenic signals.

Caption: KRAS G12C signaling pathway and the point of intervention by YF-135.

Conclusion

YF-135 represents a significant advancement in the development of KRAS G12C-targeted therapies. By leveraging the PROTAC technology on the well-validated MRTX849 scaffold, YF-135 demonstrates efficient and sustained degradation of the KRAS G12C oncoprotein, leading to the inhibition of downstream signaling and cancer cell proliferation. Its reversible-covalent binding mechanism offers the potential for catalytic activity and improved therapeutic efficacy. Further preclinical and in vivo studies are warranted to fully elucidate the therapeutic potential of YF-135 in the treatment of KRAS G12C-driven cancers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]

The Reversible-Covalent Inhibition Mechanism of YF135: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

YF135 is a pioneering reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of the oncogenic KRASG12C protein. This document provides an in-depth technical overview of the inhibition mechanism of YF135, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the underlying biological pathways. YF135 operates by forming a reversible covalent bond with the mutant cysteine residue of KRASG12C and concurrently recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination and subsequent proteasomal degradation of KRASG12C, offering a promising therapeutic strategy for cancers harboring this specific mutation. While cellular efficacy has been demonstrated, precise kinetic and structural data for the ternary complex remain areas for further investigation.

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is a frequently mutated oncogene in human cancers. The specific G12C mutation, where glycine is substituted by cysteine at codon 12, has been a challenging target for therapeutic intervention. YF135 emerges as a novel therapeutic agent, employing a PROTAC strategy to not just inhibit, but eliminate the KRASG12C protein. Unlike irreversible covalent inhibitors, YF135 utilizes a cyanacrylamide "warhead" to form a reversible covalent bond with the thiol group of the mutant cysteine in KRASG12C. This reversibility potentially offers advantages in terms of safety and off-target effects. As a heterobifunctional molecule, YF135 also incorporates a ligand for the VHL E3 ubiquitin ligase, effectively hijacking the cellular ubiquitin-proteasome system to tag KRASG12C for degradation.

Core Mechanism of Action

The mechanism of YF135 can be dissected into a series of coordinated steps:

• Initial Binding and Reversible Covalent Adduct Formation: YF135 first engages with the KRASG12C protein. The cyanacrylamide moiety of YF135 acts as a Michael acceptor, reacting with the nucleophilic thiol group of the cysteine at position 12 of the mutant KRAS protein. This results in the formation of a covalent adduct. The presence of the electron-withdrawing cyano group on the acrylamide facilitates the reversibility of this Michael addition, allowing the covalent bond to form and break.

• Recruitment of VHL E3 Ligase: The other end of the YF135 molecule presents a ligand that is recognized by and binds to the VHL E3 ubiquitin ligase.

• Ternary Complex Formation: The simultaneous binding of YF135 to both KRASG12C and VHL brings the target protein and the E3 ligase into close proximity, forming a transient ternary complex (KRASG12C-YF135-VHL).

• Ubiquitination of KRASG12C: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the KRASG12C protein.

• Proteasomal Degradation: The polyubiquitinated KRASG12C is then recognized by the 26S proteasome, a cellular machinery responsible for degrading tagged proteins. The proteasome unfolds and proteolytically degrades KRASG12C into smaller peptides.

• Catalytic Cycle: After inducing degradation, YF135 is released and can engage another KRASG12C protein and VHL E3 ligase, enabling a catalytic cycle of protein degradation.

Quantitative Data

The following tables summarize the available quantitative data for YF135 and its precursor components. It is important to note that specific kinetic parameters such as association rate constants (k_on), dissociation rate constants (k_off), and inhibition constants (K_i) for the reversible-covalent interaction of YF135 with KRASG12C and its binding to VHL are not yet publicly available.

Table 1: Cellular Activity of YF135 [1][2]

Parameter	Cell Line	Value (nM)	Description
IC50	H358 (KRASG12C)	153.9	Half-maximal inhibitory concentration for cell proliferation.
H23 (KRASG12C)	243.9	Half-maximal inhibitory concentration for cell proliferation.
DC50	H358 (KRASG12C)	3610	Half-maximal degradation concentration of KRASG12C.
H23 (KRASG12C)	4530	Half-maximal degradation concentration of KRASG12C.

Table 2: Binding Affinity of Precursor Components (Illustrative)

Note: The following data is for the parent KRASG12C inhibitor scaffold and a typical VHL ligand, as specific data for the YF135 components is not available.

Component	Target	Parameter	Value	Method
MRTX849 (scaffold)	KRASG12C	k_inact/K_i	High	Mass Spectrometry
VH-032 (VHL ligand)	VHL	K_d	Low µM	SPR/ITC

Experimental Protocols

Detailed experimental protocols for the characterization of YF135 are crucial for reproducibility and further research. Below are outlines of the key methodologies employed.

Western Blotting for KRASG12C Degradation

This assay is used to quantify the reduction in KRASG12C protein levels following treatment with YF135.

Materials:

• KRASG12C mutant cell lines (e.g., H358, H23)

• YF135

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-KRASG12C, anti-p-ERK, anti-ERK, anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Seed cells in appropriate culture plates and allow them to adhere. Treat cells with varying concentrations of YF135 or a vehicle control (e.g., DMSO) for specified time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using a chemiluminescent substrate and an imaging system.

• Quantification: Densitometry analysis is performed to quantify the band intensities, normalizing KRASG12C levels to the loading control.

Washout Assay to Demonstrate Reversibility

This experiment is designed to confirm the reversible nature of YF135-mediated degradation.

Procedure:

• Treatment: Treat cells with YF135 for a sufficient duration to induce KRASG12C degradation (e.g., 24 hours).

• Washout: Remove the YF135-containing medium, wash the cells multiple times with fresh, pre-warmed medium to remove any unbound compound.

• Recovery: Add fresh medium and incubate the cells for various time points (e.g., 8, 12, 16 hours).

• Analysis: Harvest the cells at each time point and analyze KRASG12C protein levels by Western blotting as described above. A recovery of KRASG12C protein levels over time indicates reversible inhibition.

Competitive Binding Assay

To confirm that YF135 functions through the intended mechanism, competition experiments can be performed.

Procedure:

• Co-treatment: Treat cells with YF135 in the presence or absence of an excess of a free VHL ligand (e.g., VH-032) or the KRASG12C binding moiety of YF135.

• Analysis: After a set incubation period, assess the degradation of KRASG12C by Western blotting.

• Interpretation: If the degradation of KRASG12C by YF135 is prevented by the co-treatment with the free ligands, it confirms that YF135 acts by binding to both VHL and KRASG12C.

Visualizations

The following diagrams illustrate the key pathways and experimental logic involved in the action of YF135.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. medchemexpress.com [medchemexpress.com]

The Discovery and Synthesis of YF135: A Reversible-Covalent PROTAC Targeting Oncogenic KRAS G12C

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The KRAS oncogene, particularly with the G12C mutation, has long been considered an "undruggable" target in cancer therapy. The advent of targeted protein degradation, specifically through the use of Proteolysis Targeting Chimeras (PROTACs), has opened new avenues for therapeutic intervention. This whitepaper details the discovery, synthesis, and mechanism of action of YF135, a first-in-class, reversible-covalent KRAS G12C PROTAC. YF135 effectively induces the degradation of the KRAS G12C protein by hijacking the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the suppression of downstream signaling pathways implicated in cancer cell proliferation and survival. This document provides a comprehensive overview of the preclinical data, detailed experimental protocols, and the underlying signaling pathways, serving as a technical guide for researchers in the field of targeted oncology and drug discovery.

Introduction

The Kirsten Rat Sarcoma (KRAS) viral oncogene homolog is one of the most frequently mutated oncogenes in human cancers, driving tumor initiation and progression.[1][2] Mutations in KRAS, particularly at the G12C position, lead to a constitutively active state of the protein, resulting in the hyperactivation of downstream pro-survival signaling cascades, most notably the RAF-MEK-ERK pathway.[1][2] For decades, the high affinity of KRAS for its natural ligand GTP and the lack of well-defined binding pockets made the development of effective inhibitors a formidable challenge.

The discovery of a covalent binding pocket near the mutant cysteine-12 residue has enabled the development of targeted inhibitors. However, challenges such as acquired resistance and the need for high systemic exposure have prompted the exploration of alternative therapeutic strategies. Proteolysis Targeting Chimeras (PROTACs) represent a novel modality that leverages the cell's own ubiquitin-proteasome system to induce the degradation of a target protein.[3]

YF135 is a pioneering reversible-covalent PROTAC designed to specifically target the KRAS G12C mutant protein for degradation.[1][2] By tethering a KRAS G12C inhibitor to a ligand for the VHL E3 ubiquitin ligase, YF135 facilitates the formation of a ternary complex, leading to the ubiquitination and subsequent proteasomal degradation of KRAS G12C.[1][2] The reversible-covalent nature of its binding is designed to enhance its catalytic efficiency and overcome some of the limitations of irreversible inhibitors.[2]

Discovery and Design of YF135

YF135 was rationally designed based on the scaffold of the KRAS G12C inhibitor MRTX849.[1][2] The design strategy involved tethering a KRAS G12C inhibitor (compound 6d) as the warhead to a VHL E3 ligase ligand.[1] The key innovation in YF135 is the incorporation of a cyanacrylamide moiety, which allows for a reversible-covalent interaction with the cysteine-12 residue of KRAS G12C.[2] This reversible binding is hypothesized to allow for catalytic activity, where a single molecule of YF135 can induce the degradation of multiple KRAS G12C proteins.

Synthesis of YF135

The synthesis of YF135 is a multi-step process that involves the preparation of the KRAS G12C-binding warhead, the VHL ligand, and a suitable linker, followed by their conjugation. The detailed synthetic scheme is outlined in the primary publication, "Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC." While the full experimental details are proprietary to the original research, the general approach involves standard organic chemistry transformations.

(Note: A detailed, step-by-step synthetic protocol would be included here in a complete technical guide, with specific reagents, quantities, reaction conditions, and purification methods, as described in the "Experimental section for chemistry" of the primary publication.)

Mechanism of Action

YF135 functions as a molecular bridge, bringing the KRAS G12C protein into close proximity with the VHL E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to lysine residues on the surface of KRAS G12C. The poly-ubiquitinated KRAS G12C is then recognized and degraded by the 26S proteasome. The degradation of KRAS G12C leads to the downregulation of the downstream RAF-MEK-ERK signaling pathway, thereby inhibiting cancer cell proliferation.

Figure 1. Mechanism of action of YF135.

Preclinical Data

The efficacy of YF135 has been evaluated in preclinical studies using human cancer cell lines harboring the KRAS G12C mutation, namely H358 (non-small cell lung cancer) and H23 (non-small cell lung cancer).

In Vitro Efficacy

The following tables summarize the key quantitative data from in vitro assays.

Table 1: Anti-proliferative Activity of YF135

Cell Line	IC50 (nM)
H358	153.9[1]
H23	243.9[1]

Table 2: Protein Degradation Activity of YF135

Cell Line	Target Protein	DC50 (µM)
H358	KRAS G12C	3.61[1]
H358	phospho-ERK	1.68[1]
H23	KRAS G12C	4.53[1]
H23	phospho-ERK	1.44[1]

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

These data demonstrate that YF135 effectively inhibits the proliferation of KRAS G12C-mutant cancer cells and induces the degradation of both KRAS G12C and its downstream signaling effector, phospho-ERK.[1]

Signaling Pathway Analysis

The primary signaling pathway affected by the degradation of KRAS G12C is the mitogen-activated protein kinase (MAPK) pathway, also known as the RAS-RAF-MEK-ERK pathway.

Figure 2. KRAS signaling pathway and the point of intervention by YF135.

Experimental Protocols

This section provides an overview of the key experimental methodologies used in the evaluation of YF135.

Cell Culture

H358 and H23 human non-small cell lung cancer cell lines were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

Western Blot Analysis

Objective: To assess the degradation of KRAS G12C and the phosphorylation of ERK.

• Cell Lysis: Cells were treated with YF135 at various concentrations and for different durations. After treatment, cells were washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Equal amounts of protein were separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: Membranes were blocked and then incubated with primary antibodies against KRAS G12C, phospho-ERK, total ERK, and a loading control (e.g., GAPDH or β-actin).

• Detection: After incubation with HRP-conjugated secondary antibodies, protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Band intensities were quantified using densitometry software.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

The YF135 Degrader: A Technical Guide to its Biochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

YF135 is a first-in-class, reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed for the targeted degradation of the oncogenic KRAS(G12C) protein.[1][2] This document provides an in-depth technical overview of the biochemical properties of YF135, its mechanism of action, cellular activity, and the experimental protocols used for its characterization. YF135 operates by hijacking the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce the selective, proteasome-mediated degradation of KRAS(G12C).[1] This action leads to the suppression of downstream oncogenic signaling, highlighting its potential as a therapeutic agent.[2]

Core Mechanism of Action

YF135 is a bifunctional molecule composed of a ligand that covalently but reversibly binds to the mutant cysteine in KRAS(G12C), a flexible linker, and a ligand that recruits the VHL E3 ligase.[1] This structure enables the formation of a ternary complex between KRAS(G12C), YF135, and the VHL E3 ligase complex.[1] The induced proximity triggers the poly-ubiquitination of KRAS(G12C), marking it for degradation by the 26S proteasome.[3] A key feature of YF135 is its reversible-covalent nature, which allows it to engage the target protein and subsequently be released to act catalytically, degrading multiple target protein molecules.[1][3]

Caption: Mechanism of YF135-mediated KRAS(G12C) degradation.

Effect on Downstream Signaling

The KRAS protein is a critical node in cellular signaling, most notably the RAS-RAF-MEK-ERK (MAPK) pathway, which drives cell proliferation and survival.[4] By inducing the degradation of oncogenic KRAS(G12C), YF135 effectively halts the downstream signaling cascade.[1] This is evidenced by a significant reduction in the levels of phosphorylated ERK (p-ERK), a key downstream effector, in cancer cell lines treated with YF135.[1] The level of total ERK remains unaffected, demonstrating the specific action on the pathway's activation state.

Caption: YF135 inhibits the KRAS/MAPK signaling pathway.

Quantitative Data Presentation

The efficacy of YF135 has been quantified through antiproliferative and protein degradation assays in human lung cancer cell lines harboring the KRAS(G12C) mutation.

Table 1: Antiproliferative Activity of YF135

This table summarizes the half-maximal inhibitory concentration (IC50) values, indicating the concentration of YF135 required to inhibit cell proliferation by 50%.

Cell Line	KRAS Mutation	IC50 (nM)	Citation(s)
H358	G12C	153.9	[1]
H23	G12C	243.9	[1]
A549	G12S	No obvious inhibition

Table 2: Degradation Activity of YF135

This table presents the half-maximal degradation concentration (DC50) values, representing the concentration of YF135 required to degrade 50% of the target protein after a 24-hour treatment.

Cell Line	Target Protein	DC50 (µM)	Citation(s)
H358	KRAS(G12C)	3.61	[1][5]
H358	Phospho-ERK	1.68
H23	KRAS(G12C)	4.53	[1][5]
H23	Phospho-ERK	1.44	[1]

Experimental Protocols

The biochemical characterization of YF135 involves several key experimental procedures. Detailed methodologies are provided below.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.[6]

• Cell Seeding : Seed cells (e.g., H358, H23) in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[2] Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment : Treat cells with a serial dilution of YF135 (e.g., 0-10 µM) for a specified period (e.g., 72 hours). Include a vehicle-only control (e.g., DMSO).

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

• Formazan Solubilization : Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[1][2] Shake the plate on an orbital shaker for 15 minutes.

• Absorbance Measurement : Measure the optical density at 570 nm using a microplate reader.[1][2]

• Data Analysis : Calculate cell viability as a percentage relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blotting for Protein Degradation

This technique is used to quantify the levels of specific proteins (KRAS, p-ERK, total ERK) in cell lysates.

• Cell Treatment & Lysis : Plate cells and treat with varying concentrations of YF135 (0-10 µM) for 24 hours or with a fixed concentration (3 µM) for different time points (0-36 h).[1] Harvest and lyse cells in ice-cold RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA or Bradford protein assay.[7]

• SDS-PAGE : Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.[4] Separate the proteins by size on an SDS-polyacrylamide gel.[8]

• Protein Transfer : Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation : Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies (e.g., anti-KRAS(G12C), anti-p-ERK, anti-ERK, anti-Actin) overnight at 4°C.[9]

• Secondary Antibody & Detection : Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Signal Visualization : Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.[10] Quantify band intensity using densitometry software.

Mechanism of Action Verification Assays

These experiments confirm that YF135-induced degradation is dependent on the proteasome and the specific VHL E3 ligase.

Caption: Workflow for mechanism of action verification assays.

• Proteasome Inhibitor Rescue Assay :

  • Pre-treat H358 or H23 cells with the proteasome inhibitor MG-132 (e.g., 10 µM) for 1-2 hours.

  • Add YF135 to the pre-treated cells and incubate for the desired time (e.g., 24 hours).

  • Harvest the cells and perform Western blotting for KRAS(G12C).

  • Expected Outcome : MG-132 treatment should block the degradation of KRAS(G12C), resulting in protein levels similar to the control, confirming the role of the proteasome.[11]

• VHL Ligand Competition Assay :

  • Pre-treat H358 or H23 cells with an excess of a free VHL ligand (e.g., VH-032).[12]

  • Add YF135 and incubate for the desired time.

  • Perform Western blotting for KRAS(G12C).

  • Expected Outcome : The free VHL ligand will compete with YF135 for binding to the VHL E3 ligase, thereby inhibiting the formation of the ternary complex and rescuing KRAS(G12C) from degradation.

Reversibility (Washout) Assay

This assay demonstrates the reversible nature of YF135's activity.

• Treatment : Treat H358 or H23 cells with YF135 (e.g., 3 µM) for 24 hours.[1]

• Washout : After incubation, remove the YF135-containing medium. Wash the cells three times with sterile PBS.[13]

• Recovery : Add fresh, compound-free medium to the cells and incubate for various time points (e.g., 8, 12, 16 hours).

• Analysis : Harvest the cells at each time point and analyze KRAS(G12C) and p-ERK levels by Western blot.

• Control : To ensure that the recovery of protein levels is not due to new protein synthesis, a parallel experiment can be run where the fresh medium added during the recovery phase contains a protein synthesis inhibitor like cycloheximide (CHX).

• Expected Outcome : Protein levels of KRAS(G12C) and p-ERK should recover over time after YF135 is washed out, demonstrating that the degradation effect is reversible.[1]

Conclusion

YF135 is an efficient, selective, and reversible-covalent PROTAC that potently induces the degradation of oncogenic KRAS(G12C).[1] By recruiting the VHL E3 ligase, it leverages the cell's endogenous ubiquitin-proteasome system to eliminate its target, leading to the effective suppression of the downstream MAPK signaling pathway. The comprehensive biochemical data and methodologies presented in this guide underscore its potential as a valuable research tool and a lead compound for the development of novel cancer therapeutics.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. MTT细胞活力检测试剂盒使用方案-赛默飞 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 3. researchgate.net [researchgate.net]
• 4. docs.abcam.com [docs.abcam.com]
• 5. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life [bio-protocol.org]
• 6. broadpharm.com [broadpharm.com]
• 7. Proteasomes: Isolation and Activity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ptglab.com [ptglab.com]
• 9. Western Blot Protocols and Recipes | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. bosterbio.com [bosterbio.com]
• 11. embopress.org [embopress.org]
• 12. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

YF135: A Novel Reversible-Covalent PROTAC for Targeted Degradation of Oncogenic KRAS G12C

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The KRAS oncogene, particularly with the G12C mutation, has long been considered an "undruggable" target in cancer therapy. The emergence of targeted protein degradation technologies, specifically Proteolysis Targeting Chimeras (PROTACs), has opened new avenues for combating KRAS-driven malignancies. This document provides a comprehensive technical overview of YF135, a novel, first-in-class reversible-covalent KRAS G12C PROTAC. YF135 leverages the von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce the selective degradation of the KRAS G12C mutant protein, leading to the suppression of downstream oncogenic signaling. This guide details the mechanism of action, quantitative preclinical data, detailed experimental methodologies, and visual representations of the key pathways and workflows associated with YF135.

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers, including non-small cell lung cancer, colorectal cancer, and pancreatic cancer.[1] The G12C mutation, where glycine at codon 12 is substituted with cysteine, results in a constitutively active protein that drives uncontrolled cell proliferation and survival through downstream signaling pathways such as the RAF-MEK-ERK cascade.[2]

YF135 is a pioneering reversible-covalent PROTAC designed to specifically target and degrade the KRAS G12C protein.[3] Unlike irreversible covalent inhibitors, the reversible nature of YF135's interaction may offer advantages in terms of potency and minimizing off-target effects.[3] As a heterobifunctional molecule, YF135 simultaneously binds to KRAS G12C and the VHL E3 ubiquitin ligase, thereby inducing the formation of a ternary complex.[4][5] This proximity facilitates the ubiquitination of KRAS G12C, marking it for degradation by the proteasome and leading to a reduction in downstream signaling, as evidenced by decreased levels of phosphorylated ERK (p-ERK).[3][4]

Mechanism of Action

YF135 operates through the ubiquitin-proteasome system to achieve targeted degradation of KRAS G12C. The key steps are as follows:

• Ternary Complex Formation: YF135, with its distinct moieties, binds non-covalently to both the KRAS G12C protein and the VHL E3 ligase, bringing them into close proximity to form a ternary complex.[4][5]

• Ubiquitination: Within this complex, the VHL E3 ligase facilitates the transfer of ubiquitin molecules to the KRAS G12C protein.

• Proteasomal Degradation: The poly-ubiquitinated KRAS G12C is then recognized and degraded by the 26S proteasome.[6]

• Inhibition of Downstream Signaling: The degradation of KRAS G12C leads to a reduction in the levels of its downstream effector, phosphorylated ERK (p-ERK), thereby inhibiting the oncogenic signaling cascade.[3][4]

Figure 1: Signaling pathway of YF135-mediated KRAS G12C degradation.

Quantitative Preclinical Data

The anti-proliferative and degradation activities of YF135 have been evaluated in human non-small cell lung cancer cell lines harboring the KRAS G12C mutation.

Table 1: Anti-proliferative Activity of YF135

Cell Line	KRAS Mutation	IC50 (nM)
H358	G12C	153.9[4][5]
H23	G12C	243.9[4][5]
A549	G12S	No obvious inhibition[6]

Table 2: Degradation Activity of YF135

Cell Line	Target Protein	DC50 (µM)
H358	KRAS G12C	3.61[4][5]
H358	Phospho-ERK	1.68[4][5]
H23	KRAS G12C	4.53[4][5]
H23	Phospho-ERK	1.44[4][5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard laboratory procedures and the information available from the preclinical studies of YF135.

Anti-proliferative Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• KRAS G12C mutant (H358, H23) and KRAS G12S mutant (A549) cell lines

• YF135

• 96-well cell culture plates

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of YF135 for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control to determine the IC50 value.

Western Blotting for Protein Degradation

This technique is used to quantify the levels of specific proteins (KRAS G12C, p-ERK, total ERK) following treatment with YF135.

Materials:

• H358 and H23 cell lines

• YF135

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and blotting apparatus

• Primary antibodies (anti-KRAS G12C, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Plate cells in 6-well plates and treat with YF135 at various concentrations and for different time points (e.g., 0-10 µM for 24h; 3 µM for 0-36h).[4][5]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize protein bands using an ECL substrate and quantify band intensities. Normalize KRAS G12C and p-ERK levels to a loading control (e.g., GAPDH) and total ERK, respectively.[4]

Washout Assay for Reversibility

This experiment determines the reversibility of YF135's effect on KRAS G12C degradation.

Procedure:

• Compound Treatment: Treat H358 and H23 cells with YF135 (e.g., 3 µM) for a specified duration (e.g., 24 hours).

• Washout: Remove the YF135-containing medium, wash the cells with fresh medium three times, and then incubate the cells in fresh medium.[7]

• Cell Harvesting: Harvest the cells at different time points post-washout.

• Western Blot Analysis: Analyze the levels of KRAS G12C and p-ERK by Western blotting as described in section 4.2 to observe the recovery of protein levels. A significant rescue of protein levels indicates a reversible mechanism.[4][5]

Rescue Assays

These assays confirm the mechanism of degradation involves the proteasome and the VHL E3 ligase.

• Proteasome Inhibition: Co-treat cells with YF135 and a proteasome inhibitor (e.g., MG132). A rescue of KRAS G12C levels compared to treatment with YF135 alone indicates proteasome-dependent degradation.[6]

• E3 Ligase Competition: Co-treat cells with YF135 and an excess of a VHL ligand (e.g., VH-032). Competition for VHL binding will reduce YF135-mediated degradation, confirming the involvement of the VHL E3 ligase.[6]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multiple Strategies to Develop Small Molecular KRAS Directly Bound Inhibitors [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. HTRF KRAS G12C / GTP Binding Kit, 500 Assay Points | Revvity [revvity.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. researchgate.net [researchgate.net]

YF135: A Technical Guide to its Role in Attenuating pERK Signaling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of YF135, a first-in-class reversible-covalent Proteolysis Targeting Chimera (PROTAC), and its mechanism of action in attenuating phosphorylated ERK (pERK) signaling. This document outlines the core mechanism, presents key quantitative data, details experimental protocols, and provides visual representations of the involved pathways and processes.

Core Mechanism of Action

YF135 is an innovative PROTAC designed to selectively target and induce the degradation of the oncogenic KRAS(G12C) mutant protein.[1][2] The primary mechanism of YF135 involves its ability to form a ternary complex by simultaneously and covalently binding to both KRAS(G12C) and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This proximity, induced by YF135, facilitates the ubiquitination of KRAS(G12C) by the VHL E3 ligase, marking it for degradation by the proteasome.[1]

The degradation of KRAS(G12C), a key upstream activator of the MAPK/ERK pathway, leads to a significant reduction in the phosphorylation of ERK.[1] The RAS-RAF-MEK-ERK pathway is a critical signaling cascade that, when hyperactivated by mutations such as KRAS(G12C), promotes cancer cell proliferation and survival. By eliminating the KRAS(G12C) protein, YF135 effectively shuts down this oncogenic signaling, resulting in the attenuation of pERK levels and subsequent inhibition of cancer cell growth.[1][2]

Quantitative Data Summary

The efficacy of YF135 in degrading KRAS(G12C) and inhibiting cell proliferation has been quantified in various studies. The following tables summarize the key in vitro data for YF135 in the KRAS(G12C)-mutant non-small cell lung cancer cell lines, H358 and H23.

Table 1: In Vitro Efficacy of YF135

Cell Line	Target	Parameter	Value
H358	KRAS(G12C) Degradation	DC50	3.61 µM[1]
H23	KRAS(G12C) Degradation	DC50	4.53 µM[1]
H358	pERK Inhibition	DC50	1.68 µM[1]
H23	pERK Inhibition	DC50	1.44 µM[1]
H358	Cell Proliferation	IC50	153.9 nM[1]
H23	Cell Proliferation	IC50	243.9 nM[1]

Table 2: Time and Dose-Dependent Effects of YF135 on KRAS(G12C) and pERK Levels

Cell Line	Treatment	Duration	Effect
H358 & H23	3 µM YF135	0-36 hours	Time-dependent decrease in KRAS(G12C) and pERK levels[1]
H358 & H23	0-10 µM YF135	24 hours	Dose-dependent decrease in KRAS(G12C) and pERK levels[1]

Signaling Pathway and Mechanism Diagrams

To visually represent the mechanism of action of YF135, the following diagrams have been generated using the DOT language.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

YF135 Experimental Protocol for Cell Culture: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

YF135 is a potent and reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed to selectively target and degrade the KRAS G12C mutant protein.[1] As a heterobifunctional molecule, YF135 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the KRAS G12C protein, leading to its ubiquitination and subsequent degradation by the proteasome. This targeted protein degradation offers a promising therapeutic strategy for cancers driven by the KRAS G12C mutation. These application notes provide detailed protocols for the use of YF135 in cell culture experiments to assess its anti-proliferative and protein degradation activities.

Mechanism of Action

YF135 operates by inducing the degradation of the KRAS G12C oncoprotein. The molecule consists of a ligand that binds to KRAS G12C and another ligand that recruits the VHL E3 ligase, connected by a linker. This proximity facilitates the transfer of ubiquitin to KRAS G12C, marking it for degradation by the cellular proteasome. The degradation of KRAS G12C leads to the downregulation of downstream signaling pathways, such as the MAPK pathway, as evidenced by a decrease in the phosphorylation of ERK (p-ERK).

Diagram 1: YF135 Mechanism of Action.

Data Presentation

The following tables summarize the quantitative data for YF135's activity in KRAS G12C mutant human non-small cell lung cancer cell lines, NCI-H358 and NCI-H23.

Cell Line	IC50 (nM) for Cell Proliferation Inhibition
NCI-H358	153.9
NCI-H23	243.9

Table 1: Anti-proliferative activity of YF135 in KRAS G12C mutant cell lines.[1]

Cell Line	Target Protein	DC50 (µM) for Protein Degradation
NCI-H358	KRAS G12C	3.61
NCI-H358	p-ERK	1.68
NCI-H23	KRAS G12C	4.53
NCI-H23	p-ERK	1.44

Table 2: Degradation concentration of YF135 on target proteins.[1]

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines:

  • NCI-H358 (ATCC® CRL-5807™)

  • NCI-H23 (ATCC® CRL-5800™)

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

YF135 Stock Solution Preparation

• Solvent: Dimethyl sulfoxide (DMSO).

• Procedure: Prepare a 10 mM stock solution of YF135 in DMSO. For example, dissolve 1 mg of YF135 (molecular weight to be confirmed from the supplier's certificate of analysis) in the calculated volume of DMSO.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Proliferation (MTT) Assay

This protocol is designed to determine the IC50 value of YF135.

Diagram 2: MTT Assay Experimental Workflow.

• Materials:

  • NCI-H358 or NCI-H23 cells

  • 96-well flat-bottom plates

  • YF135 stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Procedure:

  • Cell Seeding: Seed 5,000 to 10,000 cells per well in 100 µL of culture medium in a 96-well plate.

  • Incubation: Incubate the plate for 24 hours to allow for cell attachment.

  • Treatment: Prepare serial dilutions of YF135 in culture medium from the 10 mM stock. A suggested starting range is from 1 nM to 10 µM. Remove the old medium and add 100 µL of the YF135-containing medium to the respective wells. Include a vehicle control (DMSO) at the same final concentration as the highest YF135 dose.

  • Incubation: Incubate the plate for 72 hours.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting or shaking to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Western Blotting for Protein Degradation

This protocol is to determine the DC50 of YF135 and its effect on downstream signaling.

• Materials:

  • NCI-H358 or NCI-H23 cells

  • 6-well plates

  • YF135 stock solution

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels, transfer apparatus, and PVDF membranes

  • Primary antibodies: anti-KRAS G12C, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, and a loading control (e.g., anti-GAPDH or anti-β-actin).

  • HRP-conjugated secondary antibody

  • ECL detection reagents

• Procedure:

  • Cell Seeding: Seed 0.3 x 10^6 cells per well in a 6-well plate and allow them to attach and grow for 24 hours to reach 70-80% confluency.[4]

  • Treatment: Treat the cells with various concentrations of YF135 (e.g., 0.1 µM to 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C. Recommended starting dilutions are typically 1:1000 for many commercially available antibodies.

  • Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an ECL substrate and an imaging system.

  • Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total ERK and the loading control to ensure equal protein loading.

  • Data Analysis: Quantify the band intensities and normalize the levels of KRAS G12C and p-ERK to the loading control and total ERK, respectively. Determine the DC50 value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cellosaurus cell line NCI-H358 (CVCL_1559) [cellosaurus.org]
• 3. NCI-H358. Culture Collections [culturecollections.org.uk]
• 4. Useful Numbers for Cell Culture | Thermo Fisher Scientific - JP [thermofisher.com]

Application Note: YF135 Washout Assay for Determining Target Engagement Reversibility

Audience: Researchers, scientists, and drug development professionals.

Introduction

YF135 is a potent and selective reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed to target the KRAS G12C mutant protein for degradation.[1] As a reversible-covalent inhibitor, YF135 offers the potential for a durable pharmacodynamic effect while minimizing the risk of off-target toxicities associated with permanent covalent modification. The reversibility of a compound's binding to its target is a critical parameter in drug development. A washout assay is a fundamental technique used to assess the in-vitro residence time and the reversibility of a drug's effect on its target within a cellular context.[2] This application note provides a detailed protocol for performing a YF135 washout assay in cultured cancer cells harboring the KRAS G12C mutation.

The assay's primary readout is the recovery of KRAS G12C protein levels and the reactivation of its downstream signaling, specifically the phosphorylation of ERK (p-ERK), following the removal of YF135. This allows for a quantitative understanding of the dissociation kinetics of YF135 from its target and the subsequent functional consequences.

Signaling Pathway

YF135 is a heterobifunctional molecule that simultaneously binds to the KRAS G12C protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity induces the ubiquitination of KRAS G12C, marking it for degradation by the proteasome. The degradation of KRAS G12C leads to the downregulation of downstream signaling pathways, including the RAF-MEK-ERK (MAPK) pathway, which is crucial for cancer cell proliferation and survival.[3][4][5]

Caption: YF135 induces proteasomal degradation of KRAS G12C.

Experimental Workflow

The YF135 washout assay involves treating KRAS G12C mutant cancer cells with YF135 for a sufficient duration to induce target degradation. Subsequently, the compound is removed by washing the cells, and the recovery of KRAS G12C and p-ERK levels is monitored over time.

Caption: Workflow of the YF135 washout experiment.

Experimental Protocols

Materials and Reagents

• Cell Lines: Human cancer cell lines with KRAS G12C mutation (e.g., NCI-H358, MIA PaCa-2).

• Cell Culture Media: RPMI-1640 or DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• YF135: Stock solution in DMSO.

• Phosphate Buffered Saline (PBS): Sterile, 1X.

• RIPA Lysis Buffer: Containing protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Primary Antibodies:

  • Rabbit anti-KRAS G12C

  • Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204)

  • Mouse anti-total ERK1/2

  • Mouse anti-GAPDH or β-actin (loading control)

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG

  • HRP-conjugated goat anti-mouse IgG

• SDS-PAGE gels and running buffer.

• PVDF membranes.

• Transfer buffer.

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST.

• Wash Buffer (TBST): Tris-buffered saline with 0.1% Tween-20.

• Enhanced Chemiluminescence (ECL) Substrate.

• Chemiluminescence Imaging System.

Cell Culture and Treatment

• Cell Seeding: Seed KRAS G12C mutant cells into 6-well plates at a density that allows them to reach 70-80% confluency at the time of harvest. Incubate overnight at 37°C in a 5% CO2 incubator.

• YF135 Treatment: The following day, treat the cells with YF135 at a final concentration of 1 µM (or a concentration known to cause significant degradation) for 24 hours. Include a DMSO-treated vehicle control.

Washout Procedure

• Aspirate Media: After the 24-hour treatment, aspirate the YF135-containing media from the wells.

• Wash: Gently wash the cells three times with pre-warmed sterile PBS to ensure complete removal of the compound.[6][7]

• Add Fresh Media: After the final wash, add fresh, pre-warmed, compound-free cell culture media to each well. The 0-hour time point should be harvested immediately after the addition of fresh media.

• Time-Course Incubation: Incubate the plates and harvest cells at various time points post-washout (e.g., 2, 4, 8, and 24 hours).

Western Blot Analysis

• Cell Lysis: At each time point, place the plates on ice, aspirate the media, and wash the cells once with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer to each well and scrape the cells. Collect the lysates and centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• Sample Preparation: Prepare protein samples for SDS-PAGE by adding Laemmli sample buffer and boiling for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against KRAS G12C, p-ERK, total ERK, and a loading control overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST and then incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: After final washes with TBST, add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Data Analysis

• Densitometry: Quantify the band intensities for KRAS G12C, p-ERK, total ERK, and the loading control using image analysis software (e.g., ImageJ).

• Normalization: Normalize the intensity of the KRAS G12C and p-ERK bands to the intensity of the loading control (GAPDH or β-actin) for each sample. For p-ERK, it is also recommended to normalize to the total ERK levels.

• Relative Quantification: Express the normalized protein levels at each washout time point as a percentage of the levels in the DMSO-treated control cells or relative to the 0-hour washout time point.

• Data Presentation: Plot the percentage of KRAS G12C and p-ERK recovery over time.

Data Presentation

The following tables present representative quantitative data from a YF135 washout experiment.

Table 1: Recovery of KRAS G12C Protein Levels Post-YF135 Washout

Washout Time (Hours)	Normalized KRAS G12C Levels (Relative to DMSO Control)
0	15%
2	35%
4	60%
8	85%
24	95%

Table 2: Recovery of p-ERK Levels Post-YF135 Washout

Washout Time (Hours)	Normalized p-ERK/Total ERK Ratio (Relative to DMSO Control)
0	10%
2	40%
4	70%
8	90%
24	100%

Conclusion

This application note provides a comprehensive protocol for performing a YF135 washout assay to evaluate the reversibility of its target engagement in cancer cells. By monitoring the recovery of KRAS G12C and p-ERK levels over time, researchers can gain valuable insights into the pharmacodynamics of YF135. This assay is a critical tool for characterizing the mechanism of action of reversible-covalent PROTACs and for guiding the development of next-generation targeted cancer therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Figure 11. [Washout method for quantifying unlabeled...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drugging KRAS: current perspectives and state-of-art review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for YF135 Treatment in H358 and H23 Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Introduction

YF135 is a potent and reversible-covalent proteolysis-targeting chimera (PROTAC) designed to selectively target the KRAS(G12C) mutant protein for degradation.[1][2][3] This molecule functions by recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the neosubstrate, KRAS(G12C), leading to its ubiquitination and subsequent degradation by the proteasome.[1][2][4] The degradation of oncogenic KRAS(G12C) effectively abrogates downstream signaling pathways, such as the MAPK pathway, as evidenced by a reduction in phosphorylated ERK (p-ERK) levels.[1][2] This targeted degradation strategy has shown significant anti-proliferative effects in non-small cell lung cancer (NSCLC) cell lines harboring the KRAS(G12C) mutation, such as H358 and H23.[1][2][5] These application notes provide detailed protocols for evaluating the efficacy of YF135 in these cell lines.

Data Presentation

Table 1: In Vitro Efficacy of YF135 in H358 and H23 Cell Lines

Cell Line	Parameter	YF135 Value (nM)	Reference
H358	IC50	153.9	[1][2][4][5]
H23	IC50	243.9	[1][2][4][5]

IC50 (Half-maximal inhibitory concentration) represents the concentration of YF135 required to inhibit the proliferation of 50% of the cells.

Table 2: Degradation Capacity of YF135 in H358 and H23 Cell Lines

Cell Line	Parameter	YF135 Value (µM)	Reference
H358	DC50 (KRASG12C)	3.61	[1][4]
H358	DC50 (p-ERK)	1.68	[1][4]
H23	DC50 (KRASG12C)	4.53	[1][4]
H23	DC50 (p-ERK)	1.44	[1][4]

DC50 (Half-maximal degradation concentration) is the concentration of YF135 that induces 50% degradation of the target protein.

Mandatory Visualizations

Caption: Signaling pathway of YF135-induced KRAS(G12C) degradation.

Caption: General experimental workflow for evaluating YF135.

Experimental Protocols

Cell Culture

• Cell Lines: NCI-H358 and NCI-H23 human non-small cell lung cancer cell lines.

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: Cells should be passaged upon reaching 70-80% confluency.

Cell Viability Assay (CCK-8)

This protocol is for determining the anti-proliferative effect of YF135.

• Materials:

  • H358 or H23 cells

  • 96-well plates

  • YF135 stock solution (in DMSO)

  • Culture medium

  • Cell Counting Kit-8 (CCK-8)

  • Microplate reader

• Procedure:

  • Harvest and count cells. Seed 5,000 cells per well in 100 µL of culture medium into a 96-well plate.

  • Incubate the plate for 24 hours to allow for cell adherence.

  • Prepare serial dilutions of YF135 in culture medium from the stock solution. The final DMSO concentration should not exceed 0.1%.

  • Remove the medium from the wells and add 100 µL of the YF135 dilutions. Include a vehicle control (DMSO) and a blank control (medium only).

  • Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the vehicle control and plot the dose-response curve to determine the IC50 value.

Western Blot Analysis

This protocol is for assessing the degradation of KRAS(G12C) and the inhibition of p-ERK.

• Materials:

  • H358 or H23 cells

  • 6-well plates

  • YF135 stock solution

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-KRAS(G12C), anti-p-ERK, anti-ERK, anti-GAPDH (or other loading control)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of YF135 for different time points (e.g., 0, 6, 12, 24, 36 hours).

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the extent of protein degradation.

Washout Assay

This protocol is to determine the reversibility of YF135-induced degradation.

• Materials:

  • H358 or H23 cells

  • 6-well plates

  • YF135 stock solution

  • Fresh culture medium

  • Western blot reagents (as listed above)

• Procedure:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat cells with YF135 at a concentration that induces significant degradation (e.g., 3 µM) for a specified time (e.g., 24 hours).

  • After the initial treatment, remove the YF135-containing medium.

  • Wash the cells twice with fresh, pre-warmed culture medium.

  • Add fresh culture medium without YF135 to the wells.

  • Harvest cell lysates at various time points after the washout (e.g., 0, 6, 12, 24 hours).

  • Analyze the protein levels of KRAS(G12C) and p-ERK by Western blot as described above to observe the recovery of protein expression. A significant rescue of protein levels indicates the reversible nature of the PROTAC.[1]

References

• 1. ptglab.com [ptglab.com]
• 2. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 3. Enhancing the Therapeutic Efficacy of KRASG12C Inhibitors in Lung Adenocarcinoma Cell Models by Cotargeting the MAPK Pathway or HSP90 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 5. sabbiotech.com [sabbiotech.com]

Application Notes and Protocols for Measuring YF135 Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to characterize the activity of YF135, a potent and reversible-covalent PROTAC (Proteolysis Targeting Chimera) that selectively targets the KRAS(G12C) mutant protein for degradation.

Introduction

YF135 is a bifunctional molecule designed to induce the degradation of oncogenic KRAS(G12C), a key driver in several cancers. It achieves this by forming a ternary complex between the KRAS(G12C) protein and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of KRAS(G12C).[1][2][3] This targeted protein degradation results in the suppression of downstream signaling pathways, such as the MAPK pathway, and inhibits the proliferation of cancer cells harboring the KRAS(G12C) mutation.[1][2][4]

The following protocols describe standard cell-based assays to quantify the efficacy of YF135 in terms of its ability to induce KRAS(G12C) degradation, inhibit downstream signaling, and reduce cancer cell viability.

Data Presentation

Table 1: In Vitro Activity of YF135 in KRAS(G12C) Mutant Cancer Cell Lines

Cell Line	Cancer Type	YF135 IC50 (nM)	YF135 DC50 (µM) for KRAS(G12C)	YF135 DC50 (µM) for p-ERK	Reference
H358	Non-Small Cell Lung Cancer	153.9	3.61	1.68	[1]
H23	Non-Small Cell Lung Cancer	243.9	4.53	1.44	[1]

IC50: The concentration of a drug that gives half-maximal response. DC50: The concentration of the PROTAC that results in 50% degradation of the target protein.

Signaling Pathway and Mechanism of Action

The diagrams below illustrate the KRAS(G12C) signaling pathway and the mechanism of action of YF135.

Figure 1: Simplified KRAS(G12C) Signaling Pathway.

Figure 2: Mechanism of Action of YF135.

Experimental Protocols

Western Blotting for KRAS(G12C) and p-ERK Degradation

This protocol is used to quantify the reduction in KRAS(G12C) and phosphorylated ERK (p-ERK) protein levels following treatment with YF135.

Figure 3: Western Blotting Experimental Workflow.

Materials:

• KRAS(G12C) mutant cell lines (e.g., H358, H23)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• YF135

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-KRAS(G12C), anti-phospho-ERK (p-ERK), anti-ERK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding: Plate cells (e.g., H358, H23) in 6-well plates and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[5]

• Treatment: Treat the cells with the desired concentrations of YF135 or vehicle control (DMSO) for the specified time points (e.g., 0-36 hours for time-course; 0-10 µM for dose-response at 24 hours).[1]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[5]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel, separate the proteins by electrophoresis, and then transfer them to a PVDF membrane.[5]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against KRAS(G12C), p-ERK, total ERK, or a loading control overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

• Detection and Analysis: Visualize the protein bands using an ECL substrate and an imaging system. Quantify the band intensities using software like ImageJ. Normalize the KRAS(G12C) and p-ERK levels to the loading control and compare them to the vehicle-treated sample to determine the percentage of degradation.[5]

Cell Viability Assay (MTT Assay)

This assay determines the effect of YF135-mediated protein degradation on the proliferation and survival of cancer cells.

Materials:

• KRAS(G12C) mutant cell lines (e.g., H358, H23)

• Complete cell culture medium

• YF135

• DMSO

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of YF135. Include a vehicle-only control.

• Incubation: Incubate the plates for a specific period (e.g., 72 hours) under standard cell culture conditions.[6]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.[7][8]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.[7][8]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value of YF135.

Phospho-ERK ELISA

This assay provides a quantitative measurement of the inhibition of ERK phosphorylation, a downstream effector of KRAS signaling, upon treatment with YF135.

Materials:

• KRAS(G12C) mutant cell lines (e.g., H358, H23)

• Complete cell culture medium

• YF135

• DMSO

• 96-well plates

• Phospho-ERK ELISA kit (commercially available kits provide detailed instructions and reagents)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with various concentrations of YF135 as described in the Western Blotting protocol.

• Cell Lysis: Lyse the cells according to the ELISA kit manufacturer's instructions. This typically involves a specific lysis buffer provided in the kit.

• ELISA Protocol:

  • Add cell lysates to the wells of the ELISA plate, which are pre-coated with a capture antibody for total ERK.

  • Incubate to allow the ERK protein to bind.

  • Wash the wells to remove unbound proteins.

  • Add a detection antibody that specifically recognizes the phosphorylated form of ERK.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add the enzyme substrate to produce a colorimetric signal.[1][2]

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Generate a standard curve if required by the kit. Normalize the phospho-ERK signal to the total ERK signal or total protein concentration. Calculate the percentage of p-ERK inhibition relative to the vehicle-treated control and determine the DC50 value for p-ERK.

Conclusion

The provided protocols offer a comprehensive framework for evaluating the cellular activity of YF135. By employing these assays, researchers can effectively characterize the potency and mechanism of action of this and other KRAS(G12C)-targeting PROTACs, facilitating the advancement of novel cancer therapeutics.

References

• 1. raybiotech.com [raybiotech.com]
• 2. phospho ERK1 + phospho ERK2 + Total ELISA Kit (ab176660) | Abcam [abcam.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. broadpharm.com [broadpharm.com]

Application Notes and Protocols for In Vivo Studies Using the YF135 Compound

A Note to Researchers: As of the current literature review, detailed in vivo efficacy, pharmacokinetic, and toxicology data for the YF135 compound has not been published. The available research primarily focuses on its in vitro characterization as a reversible-covalent KRASG12C PROTAC (Proteolysis Targeting Chimera)[1][2][3]. YF135 has been shown to effectively induce the degradation of the KRASG12C mutant protein in cancer cell lines by hijacking the VHL E3 ligase, leading to the suppression of downstream signaling pathways like the MAPK/ERK pathway[1][2][3].

These application notes and protocols are therefore provided as a generalized guide for researchers planning to initiate in vivo studies with YF135 or similar compounds. The methodologies are based on standard preclinical research practices for evaluating novel anti-cancer agents.

Mechanism of Action and In Vitro Activity of YF135

YF135 is a proteolysis-targeting chimera (PROTAC) designed to specifically target the KRASG12C mutant protein for degradation[1][2][3]. It functions by forming a ternary complex between the KRASG12C protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of KRASG12C[1][2]. In vitro studies have demonstrated that YF135 can induce rapid and sustained degradation of KRASG12C in human lung cancer cell lines such as H358 and H23, which harbor this mutation[2][3]. This degradation leads to a reduction in the phosphorylation of ERK, a key downstream effector in the MAPK signaling pathway[2][3].

Signaling Pathway of YF135

Caption: Mechanism of action of YF135 leading to KRASG12C degradation.

In Vivo Efficacy Studies

The primary goal of in vivo efficacy studies is to determine the anti-tumor activity of YF135 in a living organism. The most common approach is to use immunodeficient mice bearing xenografts of human cancer cell lines with the KRASG12C mutation.

Experimental Protocol: Tumor Xenograft Model

1. Cell Culture and Implantation:

• Culture a human cancer cell line harboring the KRASG12C mutation (e.g., H358 or H23 lung adenocarcinoma cells) under standard conditions.
• Harvest the cells and resuspend them in a suitable medium, such as a 1:1 mixture of serum-free medium and Matrigel.
• Subcutaneously inject the cell suspension (typically 1-5 x 10^6 cells in 100-200 µL) into the flank of 6-8 week old immunodeficient mice (e.g., NOD-SCID or NSG).

2. Tumor Growth and Randomization:

• Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days.
• Calculate tumor volume using the formula: (Length x Width^2) / 2.
• Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

3. Dosing and Administration:

• Prepare the YF135 formulation. The vehicle will depend on the compound's solubility and should be optimized (e.g., a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline).
• Administer YF135 at various dose levels (e.g., 10, 30, 100 mg/kg) via a clinically relevant route, such as intraperitoneal (i.p.) or oral (p.o.) gavage.
• The dosing schedule should be determined based on preliminary tolerability studies (e.g., once daily, five days a week).
• The control group should receive the vehicle only.

4. Monitoring and Endpoints:

• Continue to monitor tumor volume and body weight every 2-3 days.
• Observe the animals for any signs of toxicity, such as changes in behavior, appetite, or weight loss.
• The primary endpoint is typically tumor growth inhibition. Euthanize the mice when tumors reach a predetermined maximum size or at the end of the study period.
• At the end of the study, collect tumors and other relevant tissues for pharmacodynamic analysis (e.g., Western blot for KRASG12C and p-ERK levels).

Data Presentation: In Vivo Efficacy

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume (mm³) ± SEM (Day X)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	-	QD, 5 days/week	0
YF135	10	QD, 5 days/week
YF135	30	QD, 5 days/week
YF135	100	QD, 5 days/week

Experimental Workflow: In Vivo Efficacy Study

Caption: Generalized workflow for an in vivo efficacy study of YF135.

In Vivo Pharmacokinetic (PK) Studies

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of YF135. This information is crucial for determining the optimal dosing regimen.

Experimental Protocol: Single-Dose Pharmacokinetics in Rodents

1. Animal Model and Dosing:

• Use healthy, non-tumor-bearing mice or rats (e.g., C57BL/6 or BALB/c mice).
• Administer a single dose of YF135 via intravenous (i.v.) and the intended clinical route (e.g., oral).
• The i.v. dose provides a baseline for determining bioavailability.

2. Sample Collection:

• Collect blood samples at multiple time points after dosing (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).
• Process the blood to obtain plasma and store it at -80°C until analysis.

3. Bioanalytical Method:

• Develop and validate a sensitive and specific bioanalytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify YF135 concentrations in plasma.

4. Data Analysis:

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Data Presentation: Pharmacokinetic Parameters

Parameter	Route of Administration	Value
Cmax (ng/mL)	Oral
Tmax (hr)	Oral
AUC(0-t) (nghr/mL)	Oral
AUC(0-inf) (nghr/mL)	Oral
t1/2 (hr)	Oral
Bioavailability (%)	Oral
Clearance (mL/hr/kg)	IV
Volume of Distribution (L/kg)	IV

Experimental Workflow: Pharmacokinetic Study

Caption: Generalized workflow for a single-dose pharmacokinetic study.

In Vivo Toxicology Studies

Toxicology studies are performed to identify potential adverse effects of YF135 and to determine a safe dose range for further studies.

Experimental Protocol: Acute Toxicity Study (Maximum Tolerated Dose - MTD)

1. Animal Model and Dose Escalation:

• Use healthy mice or rats.
• Administer single or multiple doses of YF135 in escalating dose cohorts.

2. Monitoring:

• Monitor the animals daily for clinical signs of toxicity, including changes in weight, behavior, and physical appearance.
• The observation period is typically 7-14 days.

3. Endpoint Determination:

• The MTD is defined as the highest dose that does not cause unacceptable side effects or mortality.

4. Further Analysis:

• At the end of the study, perform a complete necropsy.
• Collect blood for hematology and clinical chemistry analysis.
• Collect major organs for histopathological examination.

Data Presentation: Acute Toxicity

Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs of Toxicity	Mean Body Weight Change (%)	Key Necropsy/Histopathology Findings
Vehicle
Dose 1
Dose 2
Dose 3

Experimental Workflow: Acute Toxicity Study

Caption: Generalized workflow for an acute toxicity (MTD) study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Assessing YF135 Stability and Solubility

For Researchers, Scientists, and Drug Development Professionals

Introduction

YF135 is a novel, reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed to selectively target the KRASG12C mutant protein for degradation.[1] As a heterobifunctional molecule, YF135 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the KRASG12C protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1] The physicochemical properties of PROTACs, such as stability and solubility, are critical parameters that influence their therapeutic potential, including oral bioavailability and in vivo efficacy. These properties for PROTACs can be challenging due to their high molecular weight and complex structures.

These application notes provide detailed protocols for the assessment of the stability and solubility of YF135, tailored for researchers in drug discovery and development.

YF135 Signaling Pathway

YF135 operates by hijacking the ubiquitin-proteasome system to induce the degradation of the oncogenic KRASG12C protein. The mechanism involves the formation of a ternary complex between YF135, KRASG12C, and the VHL E3 ligase. This proximity leads to the ubiquitination of KRASG12C, marking it for degradation by the proteasome and subsequent inhibition of downstream signaling pathways.

Mechanism of action of YF135.

Solubility Assessment of YF135

Aqueous solubility is a critical determinant of a drug candidate's absorption and bioavailability. For PROTACs like YF135, which often possess high molecular weights and lipophilicity, solubility can be a significant challenge. The following protocols describe methods to determine both the kinetic and thermodynamic solubility of YF135.

Experimental Workflow for Solubility Assessment

Workflow for solubility assessment.

Kinetic Solubility Protocol

Objective: To rapidly assess the solubility of YF135 from a DMSO stock solution in an aqueous buffer. This method is suitable for high-throughput screening.

Materials:

• YF135

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates

• Plate shaker

• Filtration plate (e.g., 0.45 µm PVDF)

• HPLC-UV or LC-MS/MS system

Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of YF135 in DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the YF135 stock solution with DMSO to create a range of concentrations (e.g., from 10 mM down to 0.1 µM).

• Addition to Buffer: Transfer a small volume (e.g., 2 µL) of each DMSO stock concentration to a new 96-well plate containing an aqueous buffer (e.g., 198 µL of PBS, pH 7.4) to achieve a final DMSO concentration of 1%.

• Incubation: Seal the plate and shake at room temperature (25°C) for 2 hours at 300 rpm.

• Filtration: After incubation, filter the solutions through a filtration plate to remove any precipitated compound.

• Quantification: Analyze the concentration of YF135 in the filtrate using a validated HPLC-UV or LC-MS/MS method. A standard curve of YF135 in the assay buffer with 1% DMSO should be used for quantification.

• Data Analysis: The highest concentration at which no precipitation is observed is reported as the kinetic solubility.

Thermodynamic (Shake-Flask) Solubility Protocol

Objective: To determine the equilibrium solubility of YF135, which represents the true solubility of the compound.

Materials:

• YF135 (solid)

• Phosphate-buffered saline (PBS), pH 7.4

• Other relevant buffers (e.g., simulated gastric fluid, simulated intestinal fluid)

• Glass vials with screw caps

• Orbital shaker/incubator

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC-UV or LC-MS/MS system

Protocol:

• Sample Preparation: Add an excess amount of solid YF135 to a glass vial.

• Solvent Addition: Add a known volume of the desired aqueous buffer (e.g., 1 mL of PBS, pH 7.4) to the vial.

• Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled incubator (e.g., 25°C or 37°C). Shake for 24 to 48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtrate with an appropriate solvent and quantify the concentration of YF135 using a validated HPLC-UV or LC-MS/MS method against a standard curve.

• Data Analysis: The measured concentration is the thermodynamic solubility of YF135 in the tested buffer.

Data Presentation: YF135 Solubility

Parameter	Buffer System	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
Kinetic Solubility	PBS, pH 7.4	25	[Insert Experimental Data]	[Insert Experimental Data]
Thermodynamic Solubility	PBS, pH 7.4	25	[Insert Experimental Data]	[Insert Experimental Data]
Thermodynamic Solubility	Simulated Gastric Fluid (pH 1.2)	37	[Insert Experimental Data]	[Insert Experimental Data]
Thermodynamic Solubility	Simulated Intestinal Fluid (pH 6.8)	37	[Insert Experimental Data]	[Insert Experimental Data]
Note: The data in this table should be replaced with experimentally determined values.

Stability Assessment of YF135

Assessing the chemical stability of YF135 is crucial for determining its shelf-life, identifying potential degradation products, and developing a stable formulation. Forced degradation studies are performed under stressed conditions to accelerate the degradation process.

Experimental Workflow for Forced Degradation Studies

Workflow for forced degradation studies.

Forced Degradation Protocol

Objective: To identify the degradation pathways and potential degradation products of YF135 under various stress conditions. This information is essential for developing a stability-indicating analytical method.

Materials:

• YF135

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Temperature-controlled oven

• Photostability chamber (ICH Q1B compliant)

• pH meter

• HPLC-UV/DAD or LC-MS system

Protocol:

• Stock Solution Preparation: Prepare a stock solution of YF135 in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Mix equal volumes of the YF135 stock solution and 0.1 M HCl. Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

  • Basic Hydrolysis: Mix equal volumes of the YF135 stock solution and 0.1 M NaOH. Incubate at 60°C for a specified time. Neutralize the solution with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix equal volumes of the YF135 stock solution and 3% H₂O₂. Store at room temperature, protected from light, for a specified time.

  • Thermal Degradation: Store the YF135 stock solution (and solid sample) in an oven at a high temperature (e.g., 60°C) for a specified time.

  • Photolytic Degradation: Expose the YF135 stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample and analyze it using a stability-indicating HPLC method. The method should be capable of separating YF135 from all its degradation products. A diode-array detector (DAD) can be used to check for peak purity.

• Data Analysis:

  • Calculate the percentage of YF135 remaining at each time point compared to an unstressed control sample.

  • Identify and quantify the major degradation products.

  • If using LC-MS, determine the mass of the degradation products to help elucidate their structures.

Long-Term Stability Protocol

Objective: To evaluate the stability of YF135 under recommended storage conditions over an extended period.

Protocol:

• Sample Preparation: Prepare multiple aliquots of YF135 in the desired formulation and container closure system.

• Storage: Store the samples under the intended long-term storage conditions (e.g., 5 ± 3°C and/or 25 ± 2°C / 60 ± 5% RH).

• Time Points: Pull samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).

• Analysis: Analyze the samples for the amount of YF135 remaining and the presence of any degradation products using a validated stability-indicating HPLC method. Other parameters such as appearance, pH, and physical form (for solids) should also be assessed.

Data Presentation: YF135 Forced Degradation Stability

Stress Condition	Time (hours)	YF135 Remaining (%)	Major Degradation Products (Peak Area %)
0.1 M HCl, 60°C	24	[Insert Data]	[Insert Data]
0.1 M NaOH, 60°C	8	[Insert Data]	[Insert Data]
3% H₂O₂, RT	24	[Insert Data]	[Insert Data]
Thermal, 60°C	48	[Insert Data]	[Insert Data]
Photolytic (ICH Q1B)	-	[Insert Data]	[Insert Data]
Note: The data in this table should be replaced with experimentally determined values. The goal is typically to achieve 5-20% degradation to ensure that the analytical method is truly stability-indicating.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the systematic evaluation of the solubility and stability of the KRASG12C PROTAC, YF135. Understanding these fundamental physicochemical properties is essential for the successful development of YF135 as a potential therapeutic agent. The data generated from these studies will guide formulation development, inform on appropriate storage conditions, and are a critical component of the regulatory submission package.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for YF135 in Lung Cancer Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

YF135 is a potent and selective reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed to target the KRAS(G12C) mutation, a key driver in a subset of non-small cell lung cancers (NSCLC). By hijacking the body's natural protein disposal system, YF135 mediates the degradation of the oncogenic KRAS(G12C) protein. This document provides detailed application notes and protocols for the use of YF135 in preclinical lung cancer research models, based on available in vitro data and established methodologies for similar compounds.

Mechanism of Action

YF135 is a heterobifunctional molecule that links a ligand for the KRAS(G12C) protein to a ligand for the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This dual binding facilitates the formation of a ternary complex between KRAS(G12C) and the VHL E3 ligase, leading to the ubiquitination and subsequent degradation of the KRAS(G12C) protein by the proteasome.[1] The degradation of KRAS(G12C) effectively abrogates downstream signaling pathways, such as the MAPK/ERK pathway, thereby inhibiting cancer cell proliferation and survival.[1]

Caption: Mechanism of YF135-mediated KRAS(G12C) degradation.

In Vitro Applications

Cell Lines for YF135 Screening

YF135 has been shown to be effective in lung cancer cell lines harboring the KRAS(G12C) mutation. The following cell lines are recommended for in vitro studies:

• NCI-H358: Human lung adenocarcinoma, KRAS(G12C) mutant.

• NCI-H23: Human lung adenocarcinoma, KRAS(G12C) mutant.

A KRAS wild-type or a different KRAS mutant cell line, such as A549 (KRAS G12S), can be used as a negative control to demonstrate specificity.[1]

Quantitative In Vitro Data for YF135

Cell Line	Assay	Metric	Value	Reference
NCI-H358	Cell Proliferation	IC50	153.9 nM	[1]
NCI-H23	Cell Proliferation	IC50	243.9 nM	[1]
NCI-H358	KRAS(G12C) Degradation	DC50	3.61 µM	[1]
NCI-H23	KRAS(G12C) Degradation	DC50	4.53 µM	[1]
NCI-H358	p-ERK Inhibition	DC50	1.68 µM	[1]
NCI-H23	p-ERK Inhibition	DC50	1.44 µM	[1]

Experimental Protocols: In Vitro

• Cell Seeding: Seed KRAS(G12C) mutant (NCI-H358, NCI-H23) and control (e.g., A549) lung cancer cells in 96-well plates at a density of 3,000-5,000 cells per well. Allow cells to adhere overnight.

• YF135 Treatment: Prepare a serial dilution of YF135 in culture medium. The concentration range should bracket the expected IC50 values (e.g., 0.1 nM to 10 µM). Replace the medium in the wells with the YF135-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add the viability reagent (e.g., CCK-8 or MTT) to each well according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a non-linear regression analysis.

• Cell Seeding and Treatment: Seed NCI-H358 or NCI-H23 cells in 6-well plates. Once the cells reach 70-80% confluency, treat them with varying concentrations of YF135 (e.g., 0.3, 1, 3, 10 µM) for 24 hours.[1] For time-course experiments, treat cells with a fixed concentration of YF135 (e.g., 3 µM) for different durations (e.g., 0, 12, 24, 36 hours).[1]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against KRAS(G12C), p-ERK, total ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software to determine the dose- and time-dependent effects of YF135 on protein levels.

Caption: General workflow for in vitro evaluation of YF135.

In Vivo Applications

Note: To date, there are no published in vivo studies specifically for YF135. The following protocol is a generalized procedure for establishing a subcutaneous xenograft model using KRAS(G12C) mutant lung cancer cell lines and is based on methodologies reported for other KRAS inhibitors and PROTACs. This protocol should be optimized for YF135.

Recommended Animal Model

• Strain: Athymic Nude or NOD/SCID mice (female, 6-8 weeks old).

• Cell Lines: NCI-H358 or NCI-H23.

Proposed In Vivo Experimental Protocol

• Cell Preparation: Culture NCI-H358 or NCI-H23 cells to 70-80% confluency. Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (Width^2 x Length) / 2.

• Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=5-8 mice per group).

• YF135 Formulation and Administration (Proposed):

  • Vehicle: A common vehicle for similar compounds is 30% PEG400, 0.5% Tween 80, and 5% propylene glycol in water. The optimal vehicle for YF135 needs to be determined.

  • Dosing: The effective dose needs to be determined through a dose-ranging study. A starting point could be based on in vitro potency and pharmacokinetic properties of similar PROTACs.

  • Administration: Administer YF135 via intraperitoneal (i.p.) injection or oral gavage daily. The control group should receive the vehicle alone.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint and Tissue Collection: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors for pharmacodynamic analysis (e.g., Western blot for KRAS and p-ERK) and histological examination.

Caption: Proposed workflow for in vivo evaluation of YF135.

Safety and Handling

YF135 is a research chemical. Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, lab coat, and safety glasses). For in vivo studies, all animal procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC).

Conclusion

YF135 represents a promising therapeutic agent for KRAS(G12C)-mutant lung cancer by effectively inducing the degradation of the oncoprotein. The provided protocols offer a framework for researchers to investigate the efficacy and mechanism of action of YF135 in relevant preclinical models. Further studies, particularly in vivo, will be crucial to fully elucidate its therapeutic potential.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]

Application Notes and Protocols for Inducing KRASG12C Degradation with YF135

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRAS is one of the most frequently mutated oncogenes in human cancers, and the G12C mutation is particularly prevalent in non-small cell lung cancer. YF135 is a first-in-class, reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed to specifically induce the degradation of the KRASG12C mutant protein.[1][2] This document provides detailed protocols for utilizing YF135 to study KRASG12C degradation and its downstream effects in cancer cell lines.

YF135 is composed of a ligand that binds to the KRASG12C protein, a linker, and a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This ternary complex formation leads to the ubiquitination of KRASG12C and its subsequent degradation by the proteasome, thereby inhibiting downstream signaling pathways, such as the MAPK/ERK pathway, and suppressing cancer cell proliferation.[1]

Quantitative Data Summary

The following tables summarize the in vitro efficacy of YF135 in the KRASG12C-mutant human lung carcinoma cell lines H358 and H23.

Table 1: Potency of YF135 in H358 and H23 Cells

Cell Line	Parameter	Value (µM)
H358	DC₅₀ (KRASG12C Degradation)	3.61[1]
H358	DC₅₀ (p-ERK Inhibition)	1.68[1]
H23	DC₅₀ (KRASG12C Degradation)	4.53[1]
H23	DC₅₀ (p-ERK Inhibition)	1.44[1]

Table 2: Anti-proliferative Activity of YF135

Cell Line	IC₅₀ (nM)
H358	153.9[1]
H23	243.9[1]

Signaling Pathway and Mechanism of Action

The following diagrams illustrate the KRASG12C signaling pathway and the mechanism of YF135-induced degradation.

Caption: KRASG12C signaling pathway.

Caption: Mechanism of YF135-induced KRASG12C degradation.

Experimental Protocols

The following diagram outlines the general experimental workflow for assessing the activity of YF135.

Caption: General experimental workflow.

Cell Culture

This protocol is for the culture of H358 and H23 human lung carcinoma cell lines.

• Materials:

  • H358 (ATCC® CRL-5807™) or H23 (ATCC® CRL-5800™) cells

  • RPMI-1640 Medium (e.g., ATCC® 30-2001™)

  • Fetal Bovine Serum (FBS), heat-inactivated

  • Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

  • 0.25% (w/v) Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • Cell culture flasks (T-75)

  • 6-well and 96-well tissue culture plates

  • Humidified incubator (37°C, 5% CO₂)

• Procedure:

  • Prepare complete growth medium: RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Maintain cells in a T-75 flask in a humidified incubator at 37°C with 5% CO₂.

  • For subculturing, when cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer with PBS.

  • Add 2-3 mL of Trypsin-EDTA solution and incubate for 5-10 minutes at 37°C until cells detach.

  • Neutralize the trypsin with 5-7 mL of complete growth medium and gently pipette to create a single-cell suspension.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh complete growth medium and seed into new flasks or plates for experiments.

Western Blot Analysis for KRASG12C and p-ERK

This protocol is to assess the levels of KRASG12C and phosphorylated ERK following treatment with YF135.

• Materials:

  • Cultured H358 or H23 cells in 6-well plates

  • YF135 (dissolved in DMSO)

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer (4x)

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-KRASG12C, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-GAPDH or β-actin (loading control)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Seed H358 or H23 cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of YF135 (e.g., 0-10 µM) for a specified time (e.g., 24 hours).

  • After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Prepare protein lysates by adding Laemmli sample buffer and boiling for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

  • Quantify band intensities and normalize to the loading control.

Cell Viability (MTT) Assay

This protocol measures the effect of YF135 on cell proliferation.

• Materials:

  • Cultured H358 or H23 cells

  • YF135 (dissolved in DMSO)

  • 96-well tissue culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO or solubilization solution

  • Microplate reader

• Procedure:

  • Seed H358 or H23 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

  • Treat cells with a range of YF135 concentrations for 72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀ value.

Washout and Rescue (Competition) Assays

These assays are to confirm the mechanism of action of YF135.

• Washout Assay (to demonstrate reversibility):

  • Treat cells with YF135 (e.g., 3 µM) for 24 hours.

  • For the washout groups, remove the YF135-containing medium at different time points (e.g., 8, 12, 16 hours post-treatment initiation), wash the cells with fresh medium, and then add fresh medium without YF135 for the remainder of the 24-hour period.

  • A control group will remain in YF135-containing medium for the full 24 hours.

  • Harvest cell lysates at the 24-hour mark and analyze KRASG12C and p-ERK levels by Western blot. A rescue of protein levels in the washout groups indicates reversibility.[1]

• Rescue/Competition Assays:

  • Proteasome Inhibition: Pre-treat cells with the proteasome inhibitor MG-132 (e.g., 10 µM) for 1-2 hours before adding YF135. Co-incubate for the desired treatment time. A rescue of KRASG12C levels in the presence of MG-132 confirms proteasome-dependent degradation.[1]

  • E3 Ligase Competition: Pre-treat cells with a high concentration of the VHL ligand VH-032 (or a similar VHL ligand) for 1-2 hours before adding YF135. Co-incubate for the desired treatment time. A rescue of KRASG12C levels indicates that YF135 acts through the VHL E3 ligase.[1]

  • KRASG12C Binding Competition: Pre-treat cells with a KRASG12C inhibitor (e.g., compound 6d from the original study) for 1-2 hours before adding YF135. A rescue of KRASG12C levels demonstrates competition for binding to the target protein.[1]

  • Analyze all rescue experiments by Western blotting for KRASG12C and p-ERK levels.

Disclaimer

These protocols are intended as a guide and may require optimization for specific experimental conditions. Always follow standard laboratory safety procedures.

References

• 1. Cell Counting & Health Analysis [sigmaaldrich.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming the hook effect with YF135 PROTAC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the YF135 PROTAC. The information is designed to help users overcome common challenges, with a specific focus on the hook effect.

Section 1: YF135 PROTAC - Mechanism and Key Data

Q1: What is YF135 and how does it work?

A1: YF135 is a first-in-class, reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed to selectively target the KRAS(G12C) oncoprotein for degradation.[1][2] It is a bifunctional molecule composed of a ligand that binds to KRAS(G12C) and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3][4][5] By bringing these two proteins together, YF135 facilitates the formation of a ternary complex (KRAS(G12C)-YF135-VHL), leading to the ubiquitination of KRAS(G12C) and its subsequent degradation by the proteasome.[1][6][7] This degradation leads to the attenuation of downstream signaling pathways, such as the p-ERK pathway.[1][3][8]

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PROTACs: great opportunities for academia and industry (an update from 2020 to 2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PROTAC therapy as a new targeted therapy for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Proteolysis‐Targeting Chimera (PROTAC): Current Applications and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. YF135 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

YF135 Off-Target Effects: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with guidance on addressing potential off-target effects of YF135, a reversible-covalent KRAS G12C PROTAC (Proteolysis Targeting Chimera). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is YF135 and how does it work?

YF135 is a first-in-class reversible-covalent PROTAC designed to selectively target the KRAS G12C mutant protein for degradation.[1] It functions as a bifunctional molecule: one end binds to the KRAS G12C protein, and the other end recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][3] This proximity induces the ubiquitination of KRAS G12C, marking it for degradation by the proteasome, which in turn suppresses downstream signaling pathways like the MAPK/ERK pathway.[2][3]

Q2: What are potential off-target effects of YF135?

While YF135 is designed for high selectivity, off-target effects are a possibility with any small molecule. Potential off-targets can arise from either the KRAS G12C inhibitor component or the VHL E3 ligase ligand component of the PROTAC.

• KRAS G12C Inhibitor-Related Off-Targets: The covalent nature of the interaction with cysteine residues means there is a potential for YF135 to bind to other accessible cysteine-containing proteins in the proteome.[4]

• VHL Ligand-Related Off-Targets: The VHL ligand used in YF135 is based on the well-characterized VH032 ligand.[5][6] While VH032 and its derivatives are known for their high specificity to VHL, it is crucial to experimentally verify the absence of off-target engagement with other cellular proteins.[7][8]

• "Off-target" Degradation: Beyond simple binding, a key concern with PROTACs is the unintended degradation of proteins other than the intended target. This can occur if the PROTAC facilitates the ubiquitination of proteins that are not the primary target.

Q3: What are the signs of off-target effects in my experiments?

Observing the following unexpected results could indicate potential off-target effects of YF135:

• Unexplained Cell Toxicity: Cell death in KRAS wild-type cell lines or at concentrations lower than expected for on-target KRAS G12C degradation.

• Phenotypes Inconsistent with KRAS G12C Knockdown: Observing cellular effects that are not consistent with the known functions of KRAS signaling.

• Discrepancies Between YF135 and Genetic Knockdown: If the phenotype observed with YF135 treatment differs significantly from that of KRAS G12C knockdown using techniques like siRNA or CRISPR.

• Activation or Inhibition of Unexpected Signaling Pathways: Observing changes in signaling pathways not typically associated with KRAS.

Troubleshooting Guides

Issue 1: I am observing significant cytotoxicity in my control (KRAS WT) cell line treated with YF135.

This could suggest off-target toxicity. Here’s a guide to troubleshoot this issue:

Step	Action	Rationale
1	Perform a Dose-Response Curve:	Titrate YF135 on both KRAS G12C mutant and KRAS WT cell lines to determine the concentration at which toxicity occurs in the WT line and compare it to the EC50 for KRAS G12C degradation in the mutant line.
2	Use a Negative Control PROTAC:	Synthesize or obtain a structurally similar PROTAC that does not bind to either KRAS G12C or VHL. This will help determine if the toxicity is due to the general chemical structure of the PROTAC.
3	Conduct a Cellular Thermal Shift Assay (CETSA):	Use CETSA to identify proteins that are thermally stabilized by YF135 in the WT cell line, indicating direct binding.[9][10][11]
4	Perform Unbiased Proteomics:	Use mass spectrometry-based proteomics to compare the proteomes of vehicle-treated and YF135-treated WT cells to identify proteins that are unexpectedly degraded.[12][13][14]

Issue 2: My phenotypic results with YF135 do not match the expected outcome of KRAS G12C inhibition.

This suggests that the observed phenotype might be due to off-target effects.

Step	Action	Rationale
1	Validate with a Structurally Different KRAS G12C Degrader:	If available, use a PROTAC with a different KRAS G12C binder and/or E3 ligase recruiter. A consistent phenotype across different degraders strengthens the conclusion that the effect is on-target.
2	Perform a Kinome Scan:	To assess off-target kinase inhibition, a common off-target effect of small molecules, perform a kinome-wide binding assay.[15]
3	Rescue Experiment with a VHL Ligand:	Co-treat cells with YF135 and an excess of a free VHL ligand (e.g., VH032). If the phenotype is due to VHL-mediated degradation, the free ligand should compete with YF135 for VHL binding and rescue the effect.
4	Genetic Validation:	Use siRNA or CRISPR to knock down KRAS G12C and compare the resulting phenotype to that of YF135 treatment.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To identify cellular proteins that directly bind to YF135 in intact cells.

Methodology:

• Cell Treatment: Culture cells to 80% confluency. Treat cells with YF135 at the desired concentration or vehicle control for 1-2 hours.

• Heating: Harvest cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-65°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Lysis and Centrifugation: Lyse the cells by freeze-thawing. Centrifuge the lysates at high speed to pellet aggregated proteins.

• Protein Quantification and Analysis: Collect the supernatant containing soluble proteins. Analyze the protein levels of interest by Western blot or by mass spectrometry for a proteome-wide analysis. A shift in the melting curve of a protein in the presence of YF135 indicates direct binding.[9][10][16]

Protocol 2: Mass Spectrometry-Based Proteomics for Off-Target Degradation

Objective: To identify proteins that are degraded upon YF135 treatment in an unbiased, proteome-wide manner.

Methodology:

• Sample Preparation: Treat cells with YF135 or vehicle control for a specified time (e.g., 6, 12, 24 hours).

• Cell Lysis and Protein Digestion: Lyse the cells, and extract proteins. Reduce, alkylate, and digest the proteins into peptides using trypsin.

• Isobaric Labeling (e.g., TMT): Label the peptide samples from different treatment conditions with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis: Combine the labeled peptide samples and analyze them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the relative abundance of proteins across the different treatment groups. Proteins that show a significant decrease in abundance in the YF135-treated samples are potential off-target degradation substrates.[12][14][17]

Data Presentation

Table 1: Hypothetical Kinome Scan Data for YF135

This table illustrates how to present data from a kinome scan to identify potential off-target kinase interactions.

Kinase	% Inhibition at 1 µM YF135	IC50 (nM)
KRAS G12C (On-Target)	95%	50
Kinase A	60%	800
Kinase B	45%	>1000
Kinase C	10%	>10000
... (other kinases)	<10%	>10000

Table 2: Hypothetical Proteomics Data for YF135

This table shows how to summarize quantitative proteomics data to identify on-target and potential off-target degradation.

Protein	Log2 Fold Change (YF135/Vehicle)	p-value	On-Target/Off-Target
KRAS	-3.5	<0.001	On-Target
Protein X	-2.1	0.045	Potential Off-Target
Protein Y	-0.5	0.35	Not Significant
Protein Z	0.2	0.68	Not Significant

Visualizations

Caption: Mechanism of action of YF135 PROTAC.

Caption: Workflow for troubleshooting off-target effects.

References

• 1. tandfonline.com [tandfonline.com]
• 2. iigm.it [iigm.it]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Proteomic Characterization of a Covalent KRASG12C Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. VH-032 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pelagobio.com [pelagobio.com]
• 10. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 12. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 13. researchgate.net [researchgate.net]
• 14. sapient.bio [sapient.bio]
• 15. youtube.com [youtube.com]
• 16. youtube.com [youtube.com]
• 17. chempro-innovations.com [chempro-innovations.com]

Technical Support Center: Optimizing Small Molecule Uptake in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with small molecules, such as the PROTAC YF135, and facing challenges with its entry into cancer cell lines. Efficient cell permeability is crucial for evaluating the efficacy of intracellularly acting drugs.

Frequently Asked Questions (FAQs)

Q1: What is YF135? Is it a cell line?

A1: YF135 is not a cell line. It is a chemical compound, specifically a reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed to target and induce the degradation of the KRASG12C oncoprotein.[1][2] Experiments involving YF135 are typically performed on cancer cell lines that harbor the KRASG12C mutation, such as H358 and H23 lung cancer cells.[1][2][3]

Q2: My experimental results suggest poor uptake of my compound (e.g., YF135). How can I confirm this?

A2: Poor compound uptake can be a reason for a lack of downstream effects. While direct measurement of intracellular compound concentration via methods like LC-MS/MS is the most definitive way, you can infer permeability issues by:

• Performing a dose-response and time-course experiment: YF135 has been shown to decrease KRASG12C and phospho-ERK levels in a time and dose-dependent manner.[1][2][3] If you only see an effect at very high concentrations or after prolonged incubation, it might indicate a permeability issue.

• Using a positive control: Compare the effects with a known cell-permeable inhibitor of the same pathway.

• Assessing cell viability: If the compound is expected to have cytotoxic effects, a lack of cell death could point towards poor uptake.

Q3: What are the common causes of low permeability of small molecules into cancer cell lines?

A3: Several factors can contribute to low permeability:

• Poor aqueous solubility: Lipophilic compounds may not be fully dissolved in the assay buffer, reducing the effective concentration available to the cells.[4]

• Efflux pump activity: Cancer cells can actively pump out compounds using transporters like P-glycoprotein (P-gp), reducing the intracellular concentration.[4]

• Compound characteristics: The size, charge, and lipophilicity of the molecule itself play a significant role in its ability to cross the cell membrane.

• Cell monolayer integrity (for transwell assays): In assays like the Caco-2 permeability assay, a compromised cell monolayer can lead to inaccurate results.[4]

Troubleshooting Guide: Improving Compound Uptake

This guide provides strategies to address suspected issues of poor small molecule permeability in your cell-based assays.

Issue 1: Inconsistent or No Downstream Effect of the Compound

• Potential Cause: The compound is not efficiently crossing the cell membrane.

• Troubleshooting Steps:

  • Optimize Compound Formulation: Ensure your compound is fully dissolved. Consider using a small percentage of a solvent like DMSO, but be mindful of its potential effects on the cells.

  • Increase Incubation Time and Concentration: Systematically increase the incubation time and concentration of your compound to see if a therapeutic window can be found.

  • Investigate Efflux Pumps: Co-incubate your compound with a known efflux pump inhibitor (e.g., verapamil for P-gp).[4] A significant increase in efficacy suggests your compound is a substrate for that pump.

  • Modify the Compound: If possible, medicinal chemistry efforts can be directed to modify the compound to have more favorable permeability properties (e.g., by altering its lipophilicity or adding moieties that facilitate cell entry).

Methodologies for Assessing Cell Permeability

While the primary goal with a therapeutic compound like YF135 is for it to enter living, intact cells, in many experimental contexts (e.g., immunofluorescence, flow cytometry), it's necessary to permeabilize the cell membrane to allow the entry of larger molecules like antibodies. Here are detailed protocols for common permeabilization agents. Note: These methods are generally not suitable for assessing the therapeutic efficacy of a compound in living cells as they can be damaging.[5][6]

Permeabilization Agents for Fixed-Cell Assays

Agent	Mechanism of Action	Typical Concentration	Incubation Time	Key Considerations
Digitonin	Forms pores in the plasma membrane by interacting with cholesterol.[5][7]	15-200 µg/mL	10-15 min	Concentration must be optimized for each cell type to avoid lysing organelles.[8][9]
Saponin	Forms pores by interacting with plasma membrane cholesterol.[10][11]	0.1-0.5% (w/v)	10-30 min	Permeabilization is reversible; saponin must be kept in subsequent wash and antibody buffers.[10]
Triton X-100	A non-ionic detergent that solubilizes membrane proteins and lipids.	0.1-0.3% (v/v)	10 min	A stronger detergent than saponin; can permeabilize nuclear and organelle membranes.[10]
Methanol	Organic solvent that dehydrates cells and precipitates proteins.[12]	90-100% (ice-cold)	10 min	Also acts as a fixative. Can alter protein conformation and destroy some epitopes.[6][12][13]
Streptolysin O (SLO)	A bacterial toxin that forms large pores in cholesterol-containing membranes.[14][15][16]	Varies; must be titrated	Biphasic: cold binding, then warm pore formation	Creates large pores allowing entry of molecules up to ~150 kDa, like antibodies.[14][17]

Experimental Protocol: Optimizing Digitonin Concentration

This protocol is adapted from established methods to determine the minimal digitonin concentration required for effective plasma membrane permeabilization while leaving organelle membranes intact.[8][9]

• Cell Preparation: Harvest cultured cells and resuspend them in 1X PBS at room temperature.

• Prepare Digitonin Dilutions: Prepare a fresh serial dilution of digitonin in your assay wash buffer (e.g., from 0.05% down to 0.0008%).[8] Include a control buffer with no digitonin.

• Permeabilization:

  • Aliquot an equal number of cells into separate tubes for each digitonin concentration and the control.

  • Centrifuge the cells (e.g., 600 x g for 3 minutes) and remove the supernatant.

  • Resuspend each cell pellet in 100 µL of the corresponding digitonin permeabilization buffer.

  • Incubate for 10 minutes at room temperature.[8]

• Assessment of Permeability:

  • Add an equal volume of 0.4% Trypan Blue stain to an aliquot of cells from each tube.

  • Incubate for 3 minutes.

  • Analyze the cells using a hemocytometer or an automated cell counter.

  • Permeabilized (or dead) cells will stain blue, while live, intact cells will exclude the dye.

• Analysis: Calculate the percentage of permeabilized cells for each digitonin concentration. The optimal concentration is the minimum amount required to permeabilize >95% of the cells.[8]

Experimental Protocol: Saponin-Based Permeabilization for Immunostaining

This is a general protocol for permeabilizing fixed cells for intracellular antibody staining.[18][19][20]

• Fixation:

  • Start with a single-cell suspension (e.g., 1x10^6 cells).

  • Fix the cells in 100 µL of 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.[19][20]

  • Wash the cells twice with PBS containing 1% BSA.

• Permeabilization:

  • Resuspend the fixed cells in 100 µL of permeabilization buffer (e.g., 0.1% saponin in PBS).[19]

  • Incubate for 15 minutes at room temperature.[19]

• Staining:

  • Without washing, add your primary antibody (diluted in the saponin-containing buffer) to the cells.

  • Incubate for at least 30 minutes at 4°C.[19]

  • Wash the cells once with the saponin-containing buffer.

  • If using an unconjugated primary antibody, resuspend the cells in the saponin buffer containing a fluorescently labeled secondary antibody and incubate.

  • Wash once more with the saponin-containing buffer.

• Analysis: Resuspend the cells in a suitable buffer (e.g., PBS with 0.5% paraformaldehyde) for analysis by flow cytometry or microscopy.[19]

Visualizations

Caption: Experimental workflow for testing YF135 efficacy.

Caption: Troubleshooting logic for poor compound efficacy.

Caption: Mechanism of Streptolysin O (SLO) permeabilization.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [guidechem.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Direct Access and Control of the Intracellular Solution Environment in Single Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. support.epicypher.com [support.epicypher.com]
• 9. researchgate.net [researchgate.net]
• 10. Intracellular Flow Cytometry Staining Protocol | Proteintech Group [ptglab.com]
• 11. Assessment of Different Permeabilization Methods of Minimizing Damage to the Adherent Cells for Detection of Intracellular RNA by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. docs.abcam.com [docs.abcam.com]
• 13. Flow Cytometry, Methanol Permeabilization Protocol | Cell Signaling Technology [cellsignal.com]
• 14. Method to permeablilize the PM and not the ER - Streptolysin-O [bio.davidson.edu]
• 15. Assembly mechanism of the oligomeric streptolysin O pore: the early membrane lesion is lined by a free edge of the lipid membrane and is extended gradually during oligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. embopress.org [embopress.org]
• 17. researchgate.net [researchgate.net]
• 18. mcgill.ca [mcgill.ca]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 20. kumc.edu [kumc.edu]

YF135 Linker Design and Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the design and optimization of the YF135 linker and similar PROTACs.

Troubleshooting Guide

This guide addresses common issues encountered during YF135-based PROTAC experiments in a question-and-answer format.

Question 1: I am observing low or no degradation of my target protein, KRASG12C, with YF135. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no degradation can stem from several factors related to the PROTAC's linker and overall structure. Here’s a step-by-step troubleshooting approach:

• Confirm Target Engagement: First, ensure that the warhead and the E3 ligase ligand of your PROTAC are binding to their respective targets. This can be assessed using biophysical assays such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

• Assess Ternary Complex Formation: The linker is crucial for the formation of a stable and productive ternary complex (Target-PROTAC-E3 Ligase).[1] If the linker is not optimal, this complex may not form efficiently.

  • Linker Length: The ethylenedioxy linker in YF135 was selected for a specific spatial orientation. If you have modified the linker, it might be too short, causing steric hindrance, or too long, leading to an unproductive complex.[2] Consider synthesizing a small library of PROTACs with varying linker lengths (e.g., shorter or longer PEG or alkyl chains) to identify the optimal length.[1][]

  • Linker Composition: The ethylenedioxy linker in YF135 offers a balance of flexibility and hydrophilicity. If you are using a different linker, its chemical properties might be suboptimal. For instance, highly flexible linkers like long PEG chains might lead to non-productive binding modes.[4] Conversely, very rigid linkers may prevent the necessary conformational adjustments for ternary complex formation.[4]

• Evaluate Cell Permeability: PROTACs are large molecules and may have poor cell permeability. If your PROTAC is not entering the cell, it cannot induce degradation. Consider performing a cell permeability assay (e.g., PAMPA) to assess this. Modifications to the linker, such as incorporating more hydrophilic or hydrophobic moieties, can influence permeability.[4]

• Check for the "Hook Effect": At high concentrations, PROTACs can form binary complexes (Target-PROTAC or PROTAC-E3 Ligase) that do not lead to degradation, a phenomenon known as the "hook effect". This can be mistaken for a lack of activity. It is crucial to test your PROTAC over a wide range of concentrations (e.g., from picomolar to micromolar) to identify the optimal concentration for degradation and to observe the bell-shaped dose-response curve characteristic of the hook effect.

• Confirm Proteasome-Dependent Degradation: To ensure the observed degradation is via the ubiquitin-proteasome system, co-treat cells with your PROTAC and a proteasome inhibitor (e.g., MG132). A rescue of the target protein levels in the presence of the inhibitor confirms the mechanism of action.

Question 2: My YF135 analog is causing degradation of off-target proteins. How can I improve its selectivity?

Answer:

Off-target effects can be a significant challenge in PROTAC development. The linker can play a role in this.

• Modify Linker Rigidity and Conformation: A more rigid linker can restrict the conformational flexibility of the PROTAC, potentially leading to more specific interactions and reduced off-target binding. Consider replacing flexible linkers (like PEG) with more rigid structures such as piperazine or piperidine moieties.[5]

• Alter Linker Attachment Points: The points at which the linker is attached to the warhead and the E3 ligase ligand are critical for the geometry of the ternary complex.[2] A slight change in the attachment point can alter the presentation of the PROTAC to its binding partners and potentially reduce off-target degradation.

• Systematic Linker Optimization: Synthesize a focused library of PROTACs with variations in linker length, rigidity, and attachment points to systematically evaluate the impact on selectivity. A proteomics-based approach (e.g., mass spectrometry) can be used to assess the global protein degradation profile and identify analogs with improved selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the role of the ethylenedioxy linker in YF135?

A1: The ethylenedioxy linker in YF135 connects the KRASG12C inhibitor (warhead) to the VHL E3 ligase ligand. Its length and chemical properties are optimized to facilitate the formation of a stable and productive ternary complex between KRASG12C and VHL, leading to the ubiquitination and subsequent degradation of KRASG12C.

Q2: What are the key considerations when designing a new linker for a YF135-based PROTAC?

A2: When designing a new linker, consider the following:

• Length: The linker must be long enough to span the distance between the target protein and the E3 ligase without causing steric clash, but not so long that it leads to an unproductive ternary complex.

• Composition: The chemical makeup of the linker (e.g., PEG, alkyl, or more rigid structures) affects its flexibility, solubility, and cell permeability. These properties need to be balanced for optimal PROTAC activity.[1][4]

• Attachment Points: The positions where the linker connects to the warhead and the E3 ligase ligand are crucial for the overall geometry and stability of the ternary complex.[2]

Q3: How can I synthesize alternative linkers for my PROTAC?

A3: Common linkers like PEG and alkyl chains can be synthesized with functional groups (e.g., amines, carboxylic acids, or alkynes/azides for click chemistry) that allow for their conjugation to the warhead and E3 ligase ligand. Several chemical suppliers offer pre-made bifunctional linkers for this purpose.

Quantitative Data Summary

The following table summarizes key quantitative data for YF135 from published literature.

Parameter	Cell Line	Value	Reference
IC50 (Proliferation)	H358	153.9 nM
H23	243.9 nM
DC50 (KRASG12C Degradation)	H358	3.61 µM
H23	4.53 µM
DC50 (pERK Degradation)	H358	1.68 µM
H23	1.44 µM

Experimental Protocols

1. Western Blot for Measuring Protein Degradation

This protocol is for assessing the degradation of a target protein following treatment with a PROTAC.

Materials:

• Cell culture reagents

• PROTAC of interest

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a range of concentrations of the PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• Gel Electrophoresis: Load equal amounts of protein from each sample onto an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody against the target protein and the loading control overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system. Quantify the band intensities to determine the extent of protein degradation.

2. Co-Immunoprecipitation (Co-IP) for Detecting Ternary Complex Formation

This protocol is to determine if the PROTAC can induce the formation of a ternary complex between the target protein and the E3 ligase in cells.

Materials:

• Cell culture reagents

• PROTAC of interest

• Co-IP lysis buffer

• Antibody against the target protein or the E3 ligase for immunoprecipitation

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• Western blot reagents

Procedure:

• Cell Treatment: Treat cells with the PROTAC or vehicle control.

• Cell Lysis: Lyse the cells with a gentle Co-IP lysis buffer to preserve protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysates with an antibody against either the target protein or the E3 ligase overnight at 4°C.

• Bead Incubation: Add protein A/G magnetic beads to the lysate-antibody mixture and incubate for 1-2 hours to capture the antibody-protein complexes.

• Washing: Wash the beads several times with wash buffer to remove non-specific binders.

• Elution: Elute the protein complexes from the beads.

• Western Blot Analysis: Analyze the eluted proteins by Western blot using antibodies against the target protein and the E3 ligase to see if they were pulled down together. An increased signal for the interaction partner in the PROTAC-treated sample compared to the control indicates ternary complex formation.

3. In-Cell Ubiquitination Assay

This protocol is to confirm that the PROTAC-induced degradation is mediated by ubiquitination.

Materials:

• Cell culture reagents

• PROTAC of interest

• Proteasome inhibitor (e.g., MG132)

• Lysis buffer containing a deubiquitinase inhibitor (e.g., PR-619)

• Antibody against the target protein for immunoprecipitation

• Antibody against ubiquitin for Western blot detection

• Other Co-IP and Western blot reagents

Procedure:

• Cell Treatment: Treat cells with the PROTAC and a proteasome inhibitor. The proteasome inhibitor is important to allow the accumulation of ubiquitinated proteins.

• Cell Lysis: Lyse the cells in a buffer containing a deubiquitinase inhibitor.

• Immunoprecipitation: Immunoprecipitate the target protein from the cell lysates.

• Western Blot Analysis: Run the immunoprecipitated samples on an SDS-PAGE gel and perform a Western blot using an anti-ubiquitin antibody. A smear or ladder of high molecular weight bands in the PROTAC-treated lane indicates poly-ubiquitination of the target protein.

Visualizations

Caption: Mechanism of action for the YF135 PROTAC.

Caption: General experimental workflow for YF135 linker optimization.

Caption: Troubleshooting decision tree for low degradation issues.

References

• 1. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]

Preventing YF135 degradation in experimental setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of YF135, a reversible-covalent KRASG12C PROTAC (Proteolysis Targeting Chimera). This guide addresses common challenges and questions related to experimental setups to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is YF135 and how does it work?

A1: YF135 is an efficient and reversible-covalent PROTAC designed to target and induce the degradation of the KRASG12C mutant protein.[1][2] It functions by forming a ternary complex with the KRASG12C protein and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] This proximity leads to the ubiquitination of KRASG12C, marking it for degradation by the proteasome.[3] This targeted degradation ultimately results in the suppression of downstream signaling pathways, such as the MAPK pathway, which is often hyperactivated in cancers with KRASG12C mutations.

Q2: What are the recommended storage and handling conditions for YF135?

A2: While specific stability data for YF135 is not extensively published, general guidelines for handling bioactive small molecules and PROTACs should be followed to prevent degradation. It is recommended to store YF135 as a solid at -20°C or -80°C, protected from light and moisture. For preparing stock solutions, use a high-quality, anhydrous solvent such as DMSO. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles, which can contribute to degradation. Store stock solutions at -80°C. Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation.

Q3: How should I prepare YF135 for in vitro cell-based assays?

A3: For cell-based assays, YF135 is typically dissolved in a minimal amount of DMSO to create a high-concentration stock solution. This stock solution is then further diluted in cell culture media to the desired final concentrations. It is crucial to ensure that the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or other off-target effects. The solubility of PROTACs can be a limiting factor, so it is advisable to perform a solubility test in your specific cell culture medium.

Q4: I am observing a decrease in KRASG12C degradation at high concentrations of YF135. What could be the cause?

A4: This phenomenon is known as the "hook effect" and is a common observation with PROTACs. The hook effect occurs when, at very high concentrations, the PROTAC forms binary complexes with either the target protein (KRASG12C) or the E3 ligase (VHL) separately, rather than the productive ternary complex required for degradation. This leads to a paradoxical decrease in degradation efficiency at supra-optimal concentrations. To mitigate this, it is recommended to perform a wide dose-response curve to identify the optimal concentration range for maximal degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low degradation of KRASG12C observed.	1. YF135 Degradation: The compound may have degraded due to improper storage or handling. 2. Suboptimal Concentration: The concentration of YF135 used may be too low or in the range of the "hook effect". 3. Incorrect Cell Line: The cell line used may not express the KRASG12C mutation or may have low levels of the VHL E3 ligase. 4. Insufficient Incubation Time: The treatment time may not be long enough to observe significant degradation.	1. Ensure proper storage of YF135 (solid at -20°C or -80°C, stock solutions at -80°C) and minimize freeze-thaw cycles. Prepare fresh dilutions from a new stock solution. 2. Perform a dose-response experiment with a wide range of YF135 concentrations (e.g., 0.01 µM to 100 µM) to determine the optimal concentration for degradation. 3. Confirm the KRASG12C mutation status and VHL expression levels in your cell line using sequencing and western blotting, respectively. 4. Conduct a time-course experiment (e.g., 0, 6, 12, 24, 48 hours) to determine the optimal incubation time for maximal degradation.
High variability between replicates.	1. Inconsistent Cell Seeding: Uneven cell numbers across wells can lead to variable protein levels. 2. Pipetting Errors: Inaccurate pipetting of YF135 can lead to inconsistent final concentrations. 3. Incomplete Cell Lysis: Inefficient lysis can result in incomplete protein extraction.	1. Ensure a homogenous cell suspension and accurate cell counting before seeding. 2. Use calibrated pipettes and perform serial dilutions carefully. 3. Use a suitable lysis buffer containing protease and phosphatase inhibitors and ensure complete cell lysis by visual inspection and appropriate mechanical disruption if necessary.
Off-target effects observed.	1. High YF135 Concentration: High concentrations can lead to non-specific binding and off-target effects. 2. DMSO Toxicity: High concentrations of the solvent can be toxic to cells.	1. Use the lowest effective concentration of YF135 that induces significant KRASG12C degradation. 2. Ensure the final DMSO concentration in the culture medium is below 0.1%. Include a vehicle control (DMSO only) in all experiments.

Quantitative Data Summary

The following tables summarize key quantitative data for YF135 from published studies.

Table 1: In Vitro Efficacy of YF135 in KRASG12C Mutant Cell Lines

Cell Line	IC50 (nM)	DC50 (µM) for KRASG12C
H358	153.9	3.61
H23	243.9	4.53

Data from MedchemExpress, citing Yang F, et al. (2022).[1]

Table 2: General Stability of PROTACs in Different Conditions (Illustrative)

Condition	Stability	Notes
pH	Generally more stable at neutral pH. Acidic or basic conditions may lead to hydrolysis of linkers or warheads.	Stability is highly dependent on the specific chemical structure of the PROTAC.
Temperature	Higher temperatures can accelerate degradation.	Store stock solutions at -80°C and minimize time at room temperature.
Solvent	DMSO is a common solvent for stock solutions. Aqueous buffers may lead to hydrolysis over time.	Prepare fresh dilutions in aqueous buffers for each experiment.
Plasma	Stability in plasma can vary significantly depending on the PROTAC's structure due to metabolic enzymes.	Some studies show good stability of certain PROTACs in human plasma for up to 90 minutes.[4]

This table provides general guidance based on the known behavior of PROTACs. Specific stability studies for YF135 are not publicly available.

Experimental Protocols

Protocol 1: Western Blot for Measuring YF135-Mediated KRASG12C Degradation

This protocol outlines the steps to quantify the degradation of the KRASG12C protein in cancer cell lines following treatment with YF135.

Materials:

• KRASG12C mutant cell line (e.g., H358, H23)

• Complete cell culture medium

• YF135

• DMSO (anhydrous)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-KRASG12C, anti-p-ERK, anti-total ERK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding: Seed the KRASG12C mutant cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• YF135 Treatment: Prepare a stock solution of YF135 in DMSO. Dilute the stock solution in complete cell culture medium to achieve the desired final concentrations. Remove the old medium from the cells and add the medium containing YF135 or vehicle control (DMSO). Incubate for the desired time (e.g., 24 hours).

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes with occasional agitation. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube. Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples. Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling for 5-10 minutes.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies (e.g., anti-KRASG12C, anti-p-ERK, anti-total ERK, and loading control) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis: Add the ECL substrate to the membrane and visualize the protein bands using an imaging system. Quantify the band intensities using image analysis software. Normalize the KRASG12C and p-ERK band intensities to the loading control and compare the treated samples to the vehicle control to determine the percentage of degradation.

Visualizations

Caption: Mechanism of action of YF135 in inducing KRASG12C degradation.

Caption: General experimental workflow for a cell-based YF135 assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 4. researchgate.net [researchgate.net]

Best practices for handling and storing YF135

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling, storage, and experimental use of YF135, a reversible-covalent KRAS(G12C) PROTAC degrader.

Frequently Asked Questions (FAQs)

1. What is YF135 and what is its mechanism of action?

YF135 is a highly efficient and reversible-covalent Proteolysis Targeting Chimera (PROTAC) designed to selectively target and degrade the KRAS(G12C) mutant protein.[1] It functions by forming a ternary complex with the KRAS(G12C) protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This proximity induces the ubiquitination of KRAS(G12C), marking it for degradation by the proteasome. The degradation of KRAS(G12C) leads to the downregulation of downstream signaling pathways, such as the MAPK pathway, as evidenced by decreased levels of phosphorylated ERK (p-ERK).[1]

2. What are the recommended storage and handling conditions for YF135?

• As a solid (powder): For long-term storage, it is recommended to store YF135 as a solid at -20°C for up to three years, or at 4°C for up to two years.[2] Before opening the vial, it is advisable to centrifuge it to ensure all the powder is at the bottom.[2]

• In solution: Prepare a stock solution of YF135 in a suitable solvent such as DMSO.[2][3] For long-term storage of the stock solution, it is recommended to create aliquots to avoid repeated freeze-thaw cycles and store them at -80°C for up to six months, or at -20°C for up to one month.[2][4] When preparing to use the stock solution, allow the vial to equilibrate to room temperature before opening.

3. In which cell lines has YF135 been shown to be effective?

YF135 has been demonstrated to inhibit the proliferation and induce the degradation of KRAS(G12C) in human cancer cell lines harboring this specific mutation, including NCI-H358 and NCI-H23 lung cancer cells.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or weak degradation of KRAS(G12C) observed.	Suboptimal concentration of YF135: The concentration of the PROTAC may be too low to effectively induce degradation or could be in the "hook effect" range (where excessively high concentrations can inhibit ternary complex formation).	Perform a dose-response experiment with a wide range of YF135 concentrations (e.g., 0.1 nM to 100 µM) to determine the optimal concentration for degradation.
Insufficient incubation time: The degradation of the target protein is a time-dependent process.	Conduct a time-course experiment (e.g., 0, 6, 12, 24, 48 hours) to identify the optimal incubation time for maximal degradation.
Low expression of VHL E3 ligase in the cell line: The efficacy of YF135 is dependent on the presence of the VHL E3 ligase.	Verify the expression level of VHL in your cell line of interest using Western blot or other protein detection methods. If VHL expression is low, consider using a different cell line.
Poor cell permeability: YF135 may not be efficiently entering the cells.	While YF135 has shown cellular activity, if permeability is suspected as an issue, ensure proper dissolution of the compound and consider using permeabilization agents in initial mechanistic studies if appropriate.
Inconsistent results between experiments.	Variability in cell culture conditions: Cell passage number, confluency, and overall health can impact experimental outcomes.	Maintain consistent cell culture practices. Use cells within a similar passage number range for all experiments and ensure they are in the logarithmic growth phase.
Instability of YF135 in solution: Improper storage of the stock solution can lead to degradation of the compound.	Ensure YF135 stock solutions are stored in aliquots at -80°C or -20°C and avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment from a thawed aliquot.
High background in Western blot analysis.	Non-specific antibody binding: The primary or secondary antibodies may be cross-reacting with other proteins.	Optimize antibody concentrations and blocking conditions. Ensure thorough washing steps are performed. Consider using a different antibody if the issue persists.
Contamination of reagents: Buffers or other reagents may be contaminated.	Prepare fresh buffers and reagents. Ensure all equipment is clean.

Quantitative Data Summary

The following table summarizes the reported in vitro efficacy of YF135 in KRAS(G12C) mutant cell lines.

Cell Line	Assay Type	Parameter	Value	Reference
NCI-H358	Cell Proliferation	IC50	153.9 nM	[1]
NCI-H23	Cell Proliferation	IC50	243.9 nM	[1]
NCI-H358	Protein Degradation	DC50 (KRAS G12C)	3.61 µM	[1]
NCI-H23	Protein Degradation	DC50 (KRAS G12C)	4.53 µM	[1]
NCI-H358	Protein Degradation	DC50 (p-ERK)	1.68 µM	[1]
NCI-H23	Protein Degradation	DC50 (p-ERK)	1.44 µM	[1]

Experimental Protocols

Protocol 1: Western Blot for KRAS(G12C) Degradation

This protocol outlines the steps to assess the degradation of KRAS(G12C) and the phosphorylation of its downstream effector, ERK, following treatment with YF135.

Materials:

• KRAS(G12C) mutant cancer cell line (e.g., NCI-H358)

• YF135

• Complete cell culture medium

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-KRAS(G12C), anti-p-ERK (T202/Y204), anti-ERK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• YF135 Treatment: Prepare serial dilutions of YF135 in complete culture medium. Aspirate the old medium from the cells and add the medium containing the different concentrations of YF135. Include a DMSO-treated vehicle control.

• Incubation: Incubate the cells for the desired time (e.g., 24 hours) at 37°C in a 5% CO2 incubator.

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer to each well and incubate on ice for 15-30 minutes.

• Protein Quantification: Scrape the cells and transfer the lysates to microcentrifuge tubes. Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Sample Preparation and SDS-PAGE: Normalize the protein concentrations for all samples. Add Laemmli sample buffer and boil the samples at 95-100°C for 5 minutes. Load equal amounts of protein onto an SDS-PAGE gel and run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis: Add ECL substrate to the membrane and visualize the protein bands using an imaging system. Quantify the band intensities using software such as ImageJ. Normalize the KRAS(G12C) and p-ERK protein levels to the loading control and total ERK, respectively.

Protocol 2: Cell Proliferation Assay (MTS Assay)

This protocol measures cell viability as an indicator of cell proliferation.

Materials:

• KRAS(G12C) mutant cancer cell line (e.g., NCI-H358)

• YF135

• Complete cell culture medium

• DMSO (vehicle control)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well). Allow cells to adhere overnight.

• YF135 Treatment: Prepare serial dilutions of YF135 in complete culture medium. Add the desired concentrations of YF135 to the wells. Include a DMSO-treated vehicle control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTS Assay:

  • Add MTS reagent to each well according to the manufacturer's instructions (typically 20 µL per 100 µL of medium).

  • Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only) from all readings. Calculate the percentage of cell viability for each treatment condition relative to the vehicle-treated control. Plot the percentage of viability against the log of the YF135 concentration to determine the IC50 value.

Visualizations

Caption: Mechanism of action of YF135.

Caption: Experimental workflow for Western blotting.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 22-SLF | Apoptosis | | Invivochem [invivochem.com]

Interpreting unexpected results in YF135 experiments

Welcome to the technical support center for YF135 experiments. This resource is designed for researchers, scientists, and drug development professionals to help interpret unexpected results and troubleshoot common issues encountered when working with YF135, a reversible-covalent KRASG12C PROTAC (Proteolysis Targeting Chimera).

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and unexpected outcomes in a question-and-answer format.

Q1: I am not observing any degradation of my target protein, KRASG12C, after treating my cells with YF135. What could be the reason?

A1: Several factors could contribute to a lack of KRASG12C degradation. Here's a troubleshooting guide to help you identify the potential cause:

• Cell Line Verification: Confirm that your cell line expresses both the target protein (KRASG12C) and the VHL E3 ligase at sufficient levels. YF135 relies on VHL to mediate the degradation of KRASG12C.[1][]

• Incorrect Concentration: You may be using a concentration of YF135 that is too low to induce degradation or, conversely, a concentration that is too high and causing the "hook effect".[1] The hook effect is a phenomenon where high concentrations of a PROTAC can lead to the formation of unproductive binary complexes (YF135-KRASG12C or YF135-VHL) instead of the productive ternary complex (KRASG12C-YF135-VHL), thus inhibiting degradation.[1] It is recommended to perform a dose-response experiment over a wide range of concentrations (e.g., 1 pM to 100 µM) to determine the optimal concentration for degradation.[1]

• Suboptimal Incubation Time: The kinetics of protein degradation can vary. A time-course experiment with a fixed, optimal concentration of YF135 will help determine the ideal incubation time for maximal degradation.[1]

• Compound Integrity: Ensure that your YF135 compound is of high purity and has not degraded during storage.

• Experimental Controls: Include appropriate positive and negative controls in your experiment. A known effective KRASG12C degrader can serve as a positive control, while a negative control could be a vehicle-treated sample (e.g., DMSO).

Q2: My dose-response curve for YF135 shows a bell shape, with degradation decreasing at higher concentrations. Is this expected?

A2: Yes, this is a classic example of the "hook effect" and is a known phenomenon for PROTACs.[1] At very high concentrations, YF135 can form separate binary complexes with KRASG12C and VHL, which prevents the formation of the productive ternary complex required for degradation.[1] To confirm this, you should test a wider and more granular range of concentrations, especially at the higher end.[1] The concentration that gives the maximal degradation (Dmax) should be used for subsequent experiments.[1]

Q3: I am observing cytotoxicity in my experiments that doesn't seem to correlate with KRASG12C degradation. What could be the cause?

A3: Off-target effects are a potential concern with any small molecule, including PROTACs. Here are some possibilities:

• Off-Target Protein Degradation: YF135 could be inducing the degradation of other proteins besides KRASG12C.[3][4] This can occur if the VHL E3 ligase is recruited to other proteins, leading to their unintended degradation.[3] Global proteomics can be used to identify off-target protein degradation.[5]

• Target-Independent Toxicity: The YF135 molecule itself might have some inherent cytotoxicity independent of its protein degradation activity.

• Accumulation of Natural VHL Substrates: By occupying the VHL E3 ligase, YF135 could prevent the degradation of its natural substrates, potentially leading to their accumulation and subsequent cellular stress.[6]

To investigate this, you can use control compounds, such as a molecule that only binds to KRASG12C or only to VHL, to see if they replicate the cytotoxic effects.

Q4: How can I be sure that the degradation of KRASG12C I'm seeing is mediated by the proteasome and VHL?

A4: To confirm the mechanism of action, you can perform the following control experiments:

• Proteasome Inhibition: Pre-treat your cells with a proteasome inhibitor, such as MG132, before adding YF135. If YF135-mediated degradation is proteasome-dependent, you should see a rescue of KRASG12C protein levels.[7]

• VHL Ligand Competition: Co-treat cells with YF135 and a high concentration of a VHL ligand (like VH-032). The VHL ligand will compete with YF135 for binding to VHL, which should prevent the degradation of KRASG12C.[7]

• KRASG12C Ligand Competition: Similarly, co-treatment with a compound that binds to KRASG12C but does not recruit VHL should also rescue the degradation.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for YF135 from published studies.

Parameter	Cell Line	Value	Reference
IC50	H358	153.9 nM	[8]
H23	243.9 nM	[8]
DC50 (KRASG12C)	H358	3.61 µM	[8]
H23	4.53 µM	[8]
DC50 (p-ERK)	H358	1.68 µM	[8]
H23	1.44 µM	[8]
Effective Concentration for Time-Course	H358 & H23	3 µM	[8]
Time for Maximum Degradation	H358 & H23	24 hours	[7]

Experimental Protocols

Here are detailed methodologies for key experiments to assess the function of YF135.

Protocol 1: Western Blot for KRASG12C Degradation

This protocol is for determining the levels of KRASG12C protein in cells following treatment with YF135.

• Cell Seeding: Plate cells at a density that will result in 80-90% confluency at the time of harvest.

• Compound Treatment: Treat cells with the desired concentrations of YF135 or control compounds for the specified amount of time.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add ice-cold lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[9]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix the desired amount of protein with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein per lane onto an SDS-polyacrylamide gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for KRASG12C overnight at 4°C. Also, probe for a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and then add an enhanced chemiluminescence (ECL) substrate.

• Imaging: Capture the chemiluminescent signal using a digital imager.

• Quantification: Densitometry analysis of the bands can be performed to quantify the relative protein levels.

Protocol 2: Cell Viability Assay (MTT/MTS)

This protocol measures cell viability after treatment with YF135.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

• Compound Treatment: The next day, treat the cells with a serial dilution of YF135 or control compounds. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours).

• Reagent Addition:

  • For MTT assay: Add MTT reagent to each well and incubate for 3-4 hours at 37°C. Then, add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[10]

  • For MTS assay: Add MTS reagent to each well and incubate for 1-4 hours at 37°C.[10]

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (around 570 nm for MTT and 490 nm for MTS) using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot the dose-response curve to determine the IC50 value.

Protocol 3: Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol can be used to demonstrate the formation of the KRASG12C-YF135-VHL ternary complex.

• Cell Treatment: Treat cells with YF135 or a vehicle control for the desired time.

• Cell Lysis: Lyse the cells in a non-denaturing lysis buffer (e.g., a buffer containing 0.1-0.5% NP-40) with protease inhibitors.

• Pre-clearing: Incubate the cell lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation:

  • Incubate the pre-cleared lysate with an antibody against either KRASG12C or VHL overnight at 4°C.

  • Add protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against KRASG12C and VHL to detect the co-precipitated proteins.

Visualizations

The following diagrams illustrate key concepts related to YF135 experiments.

Caption: Mechanism of action of YF135.

Caption: General experimental workflow for YF135.

Caption: Troubleshooting decision tree for YF135.

References

• 1. benchchem.com [benchchem.com]
• 3. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. LabXchange [labxchange.org]
• 10. broadpharm.com [broadpharm.com]

Refinement of YF135 protocols for specific cell lines

This technical support center provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting guides, and frequently asked questions for the refinement of YF135 protocols for specific cell lines.

Frequently Asked Questions (FAQs)

Q1: What is YF135 and what is its mechanism of action?

A1: YF135 is an efficient and reversible-covalent Proteolysis Targeting Chimera (PROTAC) that specifically targets the KRAS(G12C) mutant protein.[1][2] It functions by forming a ternary complex with the KRAS(G12C) protein and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] This proximity induces the ubiquitination of KRAS(G12C), marking it for degradation by the proteasome.[1][4] The degradation of KRAS(G12C) leads to the downregulation of downstream signaling pathways, such as the MAPK pathway, as evidenced by a decrease in phosphorylated ERK (p-ERK) levels.[1][2]

Q2: Which cell lines are recommended for YF135 treatment?

A2: YF135 is most effective in cell lines harboring the KRAS(G12C) mutation. The non-small cell lung cancer (NSCLC) cell lines H358 and H23 have been shown to be sensitive to YF135.[1][2][3] In contrast, cell lines with other KRAS mutations (e.g., A549 with KRAS G12S) or wild-type KRAS are not expected to be sensitive to YF135's degradative activity.

Q3: What is the recommended starting concentration and incubation time for YF135?

A3: Based on published data, a dose-dependent effect on KRAS(G12C) degradation is observed in the micromolar range, with significant degradation seen at 3 µM.[1][2][3] For time-course experiments, incubation times ranging from 0 to 36 hours have been shown to be effective, with maximal degradation often observed at 24 hours.[1][2][3] However, optimal concentration and incubation time should be empirically determined for each specific cell line and experimental setup.

Q4: How should I prepare and store YF135?

A4: YF135 is typically supplied as a solid. For in vitro experiments, it is recommended to dissolve YF135 in a suitable solvent like DMSO to create a stock solution. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. When preparing working concentrations, dilute the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

Problem 1: No or low degradation of KRAS(G12C) observed after YF135 treatment.

Possible Cause	Suggested Solution
Cell line does not express KRAS(G12C)	Confirm the KRAS mutation status of your cell line using sequencing or other molecular techniques.
Insufficient YF135 concentration	Perform a dose-response experiment with a wider range of YF135 concentrations (e.g., 0.1 µM to 10 µM) to determine the optimal concentration for your cell line.
Inappropriate incubation time	Conduct a time-course experiment (e.g., 6, 12, 24, 36 hours) to identify the optimal treatment duration.
Low VHL E3 ligase expression	Verify the expression of VHL in your cell line via Western blot or qPCR. If VHL expression is low, consider using a different cell line.
YF135 degradation or instability	Prepare fresh dilutions of YF135 from a new stock aliquot for each experiment. Ensure proper storage of the stock solution.
Proteasome inhibition	Ensure that other treatments or experimental conditions are not inadvertently inhibiting the proteasome. As a positive control for the degradation pathway, co-treatment with a proteasome inhibitor like MG132 should rescue KRAS(G12C) from degradation.[4]

Problem 2: High variability in cell viability assay results.

Possible Cause	Suggested Solution
Inconsistent cell seeding density	Ensure a uniform number of cells are seeded in each well. Use a cell counter for accurate cell quantification.
Uneven compound distribution	Mix the plate gently after adding YF135 to ensure even distribution in each well.
Edge effects in multi-well plates	To minimize edge effects, avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media instead.
Fluctuations in incubation conditions	Maintain consistent temperature, humidity, and CO2 levels in the incubator throughout the experiment.
YF135 precipitation at high concentrations	Visually inspect the wells for any signs of compound precipitation. If observed, consider using a lower concentration range or a different solvent system (though DMSO is standard).

Problem 3: The "Hook Effect" is observed in dose-response experiments.

The "hook effect" is a phenomenon where the degradation of the target protein decreases at high PROTAC concentrations, resulting in a bell-shaped dose-response curve.

Possible Cause	Suggested Solution
Formation of non-productive binary complexes	At very high concentrations, YF135 can form separate binary complexes with either KRAS(G12C) or VHL, preventing the formation of the productive ternary complex required for degradation.
Confirmation and Optimization	To confirm the hook effect, extend the concentration range in your dose-response experiment. To avoid this effect in future experiments, use concentrations at or below the optimal concentration that gives maximal degradation (Dmax).

Quantitative Data Summary

Table 1: In Vitro Efficacy of YF135 in KRAS(G12C) Mutant Cell Lines

Cell Line	Assay	Parameter	Value	Reference
H358	Proliferation	IC50	153.9 nM	[1]
H23	Proliferation	IC50	243.9 nM	[1]
H358	KRAS(G12C) Degradation	DC50	3.61 µM	[1]
H23	KRAS(G12C) Degradation	DC50	4.53 µM	[1]
H358	p-ERK Inhibition	DC50	1.68 µM	[1]
H23	p-ERK Inhibition	DC50	1.44 µM	[1]

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

Experimental Protocols

Protocol 1: Western Blot Analysis of KRAS(G12C) Degradation

This protocol details the steps to assess the degradation of KRAS(G12C) and the inhibition of p-ERK in response to YF135 treatment.

Materials:

• KRAS(G12C) mutant cell lines (e.g., H358, H23)

• Complete cell culture medium

• YF135 stock solution (in DMSO)

• Protease and phosphatase inhibitor cocktails

• RIPA lysis buffer

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-KRAS(G12C), anti-p-ERK, anti-total ERK, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• YF135 Treatment: Treat cells with the desired concentrations of YF135 (e.g., 0.3, 1, 3, 10 µM) for the specified duration (e.g., 24 hours). Include a DMSO-treated vehicle control.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation:

  • Normalize the protein concentration for all samples with lysis buffer.

  • Add Laemmli sample buffer to a final concentration of 1x and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel until adequate separation is achieved.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensities using appropriate software and normalize to a loading control (e.g., GAPDH or β-actin).

Protocol 2: Cell Viability/Proliferation Assay (CCK-8/MTT)

This protocol outlines a method to assess the effect of YF135 on cell proliferation.

Materials:

• KRAS(G12C) mutant cell lines (e.g., H358, H23)

• Complete cell culture medium

• YF135 stock solution (in DMSO)

• 96-well plates

• Cell Counting Kit-8 (CCK-8) or MTT reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete medium. Allow cells to adhere overnight.

• YF135 Treatment:

  • Prepare serial dilutions of YF135 in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of YF135. Include a DMSO vehicle control and a no-treatment control.

• Incubation: Incubate the plate for 72 hours (or the desired duration) at 37°C in a humidified incubator with 5% CO2.

• Addition of Reagent:

  • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

  • For MTT: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours. Then, add 100 µL of solubilization solution (e.g., DMSO or a specialized buffer) and incubate for another 15 minutes with gentle shaking to dissolve the formazan crystals.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader (450 nm for CCK-8, 570 nm for MTT).

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Visualizations

Caption: YF135 mediated degradation of KRAS(G12C) and downstream signaling.

Caption: Western blot workflow for YF135 experiments.

Caption: Cell viability assay workflow for YF135.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

YF135 versus AMG510 in KRASG12C inhibition

A Comparative Guide to KRASG12C Inhibitors: YF135 vs. AMG510

For researchers and professionals in the field of oncology and drug development, the targeting of KRASG12C, a once considered "undruggable" mutation, has become a significant area of focus. This guide provides a detailed, data-driven comparison of two inhibitors: YF135, a novel PROTAC degrader, and AMG510 (Sotorasib), a first-in-class covalent inhibitor.

Performance Data

The following tables summarize the in vitro efficacy of YF135 and AMG510 in KRASG12C-mutant non-small cell lung cancer (NSCLC) cell lines.

Table 1: YF135 In Vitro Performance [1]

Cell Line	Assay	Metric	Value (nM)
H358	Cell Proliferation	IC50	153.9
H23	Cell Proliferation	IC50	243.9
H358	KRASG12C Degradation	DC50	3610
H23	KRASG12C Degradation	DC50	4530
H358	p-ERK Inhibition	DC50	1680
H23	p-ERK Inhibition	DC50	1440

Table 2: AMG510 (Sotorasib) In Vitro Performance [2]

Cell Line	Assay	Metric	Value (µM)
H358	Cell Viability	IC50	0.0818
H23	Cell Viability	IC50	0.6904

Note: The data for YF135 and AMG510 are from separate preclinical studies and not from a head-to-head comparison.

Mechanism of Action

YF135: YF135 is a reversible-covalent proteolysis-targeting chimera (PROTAC).[1] It functions by simultaneously binding to the KRASG12C protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] This proximity induces the ubiquitination of KRASG12C, marking it for degradation by the proteasome.[1][3] This mechanism leads to the removal of the oncogenic protein from the cell.

AMG510 (Sotorasib): AMG510 is a first-in-class, orally bioavailable, and selective covalent inhibitor of KRASG12C.[4] It irreversibly binds to the mutant cysteine residue of KRASG12C, locking the protein in an inactive, GDP-bound state.[4][5] This prevents the hyperactivation of downstream oncogenic signaling pathways, such as the MAPK pathway, thereby inhibiting uncontrolled cell growth.[4]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental procedures, the following diagrams are provided.

Caption: KRASG12C signaling pathway and points of inhibition by YF135 and AMG510.

Caption: Workflow of YF135-mediated degradation of KRASG12C.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AMG-510 and cisplatin combination increases antitumor effect in lung adenocarcinoma with mutation of KRAS G12C: a preclinical and translational research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 4. Spotlight on Sotorasib (AMG 510) for KRASG12C Positive Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Understanding the influence of AMG 510 on the structure of KRASG12C empowered by molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming YF135-Mediated VHL Engagement

For researchers in drug discovery and chemical biology, validating the direct interaction between a PROTAC (Proteolysis Targeting Chimera) and its recruited E3 ligase is a critical step in establishing its mechanism of action. YF135 is a reversible-covalent PROTAC designed to induce the degradation of the oncogenic KRASG12C protein by hijacking the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] This guide provides a comparative overview of key experimental methods to confirm and quantify the engagement of VHL by YF135, complete with detailed protocols and supporting data formats.

The core principle of YF135's function is the formation of a ternary complex between KRASG12C, YF135, and VHL, leading to the ubiquitination and subsequent proteasomal degradation of KRASG12C.[1][2] Therefore, confirming that the VHL-binding moiety of YF135 directly engages the VHL protein is paramount.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 3. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating YF135-Mediated KRAS G12C Degradation via the Proteasome Pathway Using MG-132

A Comparative Guide for Researchers

For scientists and professionals in drug development, confirming the mechanism of action for targeted protein degraders is a critical step. This guide provides a comparative overview of using the proteasome inhibitor MG-132 to validate the proteasomal degradation of the KRAS G12C oncoprotein induced by the PROTAC (Proteolysis Targeting Chimera) YF135. We present supporting experimental data, detailed protocols, and a comparison with alternative proteasome inhibitors.

YF135 is a first-in-class reversible-covalent PROTAC designed to target and degrade the oncogenic KRAS G12C mutant protein.[1] It achieves this by recruiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to the KRAS G12C protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1][2] To verify that YF135-mediated degradation of KRAS G12C occurs through the ubiquitin-proteasome system, a proteasome inhibitor such as MG-132 is utilized.[2]

The Role of MG-132 in Validating the Degradation Pathway

MG-132 is a potent, reversible, and cell-permeable peptide aldehyde that specifically inhibits the chymotrypsin-like activity of the 26S proteasome.[3] By blocking the proteasome, MG-132 prevents the degradation of ubiquitinated proteins. In the context of YF135, if the degradation of KRAS G12C is indeed proteasome-dependent, treatment with MG-132 should "rescue" the protein from degradation, leading to its accumulation compared to cells treated with YF135 alone.

Experimental Evidence: MG-132 Rescues YF135-Induced KRAS G12C Degradation

In a key study, treatment of KRAS G12C-mutant cancer cell lines (H358 and H23) with YF135 led to a significant decrease in the protein levels of KRAS G12C and its downstream effector, phospho-ERK (p-ERK).[2] Co-treatment with MG-132 was shown to significantly rescue this YF135-induced decrease, confirming that the degradation is mediated by the proteasome.[2]

Quantitative Data Summary

The following table summarizes the qualitative findings from western blot analyses which demonstrate the rescue effect of MG-132.

Treatment Group	KRAS G12C Protein Level	Phospho-ERK (p-ERK) Level	Conclusion
DMSO (Control)	Baseline	Baseline	Normal protein levels
YF135	Significantly Decreased	Significantly Decreased	YF135 induces degradation of KRAS G12C and inhibits downstream signaling
YF135 + MG-132	Rescued (Increased compared to YF135 alone)	Rescued (Increased compared to YF135 alone)	MG-132 blocks the proteasome, preventing YF135-mediated degradation of KRAS G12C

Experimental Workflow and Protocols

A typical experiment to validate the proteasomal degradation of YF135 would involve treating cancer cells expressing KRAS G12C with YF135 in the presence or absence of MG-132, followed by western blot analysis to quantify the levels of KRAS G12C and p-ERK.

Caption: Experimental workflow for validating YF135-mediated proteasomal degradation using MG-132.

Detailed Western Blot Protocol

• Cell Culture and Treatment:

  • Plate KRAS G12C mutant cells (e.g., H358 or H23) at an appropriate density and allow them to adhere overnight.

  • Pre-treat cells with MG-132 (typically 10-20 µM) for 1-2 hours before adding YF135.

  • Treat the cells with YF135 (at a concentration known to induce degradation, e.g., 3 µM) for a specified time (e.g., 24 hours). Include a DMSO-treated control group.

• Protein Extraction and Quantification:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate the protein samples on a polyacrylamide gel by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against KRAS G12C, p-ERK, total ERK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the protein of interest's band intensity to the loading control.

  • Compare the normalized protein levels across the different treatment groups.

Signaling Pathway and Mechanism of Action

The following diagram illustrates the ubiquitin-proteasome pathway and the points of intervention for YF135 and MG-132.

Caption: Mechanism of YF135-induced KRAS G12C degradation and its inhibition by MG-132.

Comparison with Alternative Proteasome Inhibitors

While MG-132 is a widely used tool for validating proteasomal degradation in research settings, other inhibitors with different properties are also available. The choice of inhibitor can depend on the specific experimental needs, such as the desired reversibility and specificity.

Proteasome Inhibitor	Mechanism of Action	Reversibility	Key Characteristics
MG-132	Peptide aldehyde; primarily inhibits the chymotrypsin-like activity of the proteasome.	Reversible	Cell-permeable, widely used in research. Can also inhibit other proteases like calpains at higher concentrations.[3]
Bortezomib (Velcade®)	Dipeptide boronate; reversibly inhibits the chymotrypsin-like activity of the proteasome.[4][5]	Reversible	FDA-approved for treating multiple myeloma and mantle cell lymphoma.[4]
Carfilzomib (Kyprolis®)	Tetrapeptide epoxyketone; irreversibly binds to and inhibits the chymotrypsin-like activity of the proteasome.[6][7]	Irreversible	More selective for the proteasome than bortezomib, with a lower incidence of peripheral neuropathy.[7] FDA-approved for multiple myeloma.[6]
Lactacystin	Natural product; irreversibly modifies the N-terminal threonine of certain proteasome subunits.[8]	Irreversible	Highly specific for the proteasome.[8]

This guide provides a framework for researchers to validate the proteasomal degradation of YF135-targeted KRAS G12C using MG-132. The provided protocols and comparative information on alternative inhibitors will aid in the design and interpretation of experiments aimed at elucidating the mechanism of action of novel protein degraders.

References

• 1. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 3. mdpi.com [mdpi.com]
• 4. Bortezomib advanced mechanisms of action in multiple myeloma, solid and liquid tumors along with its novel therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bortezomib - Wikipedia [en.wikipedia.org]
• 6. Carfilzomib - Wikipedia [en.wikipedia.org]
• 7. drugs.com [drugs.com]
• 8. Lactacystin, a proteasome inhibitor: discovery and its application in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of KRAS G12C Inhibitors: YF135 vs. MRTX849 (Adagrasib)

A detailed analysis for researchers and drug development professionals of two distinct therapeutic strategies targeting the KRAS G12C mutation.

This guide provides a comprehensive comparison of YF135, a preclinical proteolysis-targeting chimera (PROTAC), and MRTX849 (adagrasib), an approved covalent inhibitor, both designed to target the KRAS G12C mutation, a key driver in various cancers. We will delve into their mechanisms of action, preclinical and clinical efficacy, and the experimental protocols that underpin the available data.

Mechanism of Action: Inhibition vs. Degradation

MRTX849 and YF135 represent two different approaches to neutralizing the oncogenic activity of KRAS G12C.

MRTX849 (Adagrasib) is an oral small-molecule inhibitor that selectively and irreversibly binds to the mutant cysteine residue of KRAS G12C.[1][2] This covalent modification locks the KRAS protein in an inactive, GDP-bound state, thereby inhibiting downstream signaling pathways, such as the MAPK pathway, which are crucial for tumor cell proliferation and survival.[1][2]

YF135 , on the other hand, is a PROTAC designed to induce the degradation of the KRAS G12C protein.[3][4][5] It is a hetero-bifunctional molecule that links a ligand for the KRAS G12C protein (based on the scaffold of MRTX849) to a ligand for the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3][5] This proximity induces the ubiquitination of KRAS G12C, marking it for degradation by the proteasome.[3][5] A key feature of YF135 is its reversible-covalent binding to KRAS G12C, which is designed to allow for catalytic activity and potentially overcome resistance mechanisms associated with irreversible inhibitors.[4][5]

References

• 1. pharmacytimes.com [pharmacytimes.com]
• 2. Adagrasib | C32H35ClFN7O2 | CID 138611145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bookcafe.yuntsg.com [bookcafe.yuntsg.com]

Unraveling the Mechanism of YF135-Induced KRAS G12C Degradation: A Comparative Guide to Rescue Experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental strategies to validate and rescue the targeted degradation of the oncogenic protein KRAS G12C induced by the PROTAC (Proteolysis-Targeting Chimera) YF135. We present key experimental data, detailed methodologies for rescue experiments, and a comparative analysis with an alternative KRAS G12C degrader, LC-2.

YF135: A Reversible-Covalent PROTAC for KRAS G12C

YF135 is a novel, reversible-covalent PROTAC designed to specifically induce the degradation of KRAS G12C, a prevalent and challenging cancer driver. It achieves this by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome pathway. YF135 forms a ternary complex between the KRAS G12C protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of KRAS G12C by the proteasome.[1]

Comparative Performance of KRAS G12C Degraders

To contextualize the efficacy of YF135, its degradation performance was compared with LC-2, another VHL-recruiting PROTAC targeting KRAS G12C. The data, summarized in the table below, indicates that while both molecules effectively degrade KRAS G12C, YF135 is reported to be less potent than LC-2.[1] This difference in potency may be attributed to variations in the binding affinity of their respective KRAS G12C ligands.

Degrader	Target	E3 Ligase Ligand	Cell Line	DC50 (µM)	Dmax (%)	Reference
YF135	KRAS G12C	VHL	H358	3.61	Not Reported	[1]
H23	4.53	Not Reported	[1]
LC-2	KRAS G12C	VHL	H358	0.52 ± 0.30	~40	[2]
H23	0.25 ± 0.08	~90	[2]

Table 1: Comparative Degradation Performance of YF135 and LC-2. DC50 represents the concentration required to achieve 50% of the maximum degradation (Dmax).

Validating the Mechanism: Rescue Experiments

To confirm that YF135-induced degradation of KRAS G12C proceeds through the intended ubiquitin-proteasome pathway, a series of rescue experiments are essential. These experiments aim to reverse the degradation by interfering with key components of the pathway.

Experimental Workflow for Rescue Assays

Figure 1: A generalized workflow for performing rescue experiments to validate PROTAC-mediated protein degradation.

Proteasome Inhibition Rescue

This experiment confirms the involvement of the proteasome in the degradation process. By pre-treating cells with a proteasome inhibitor, the degradation of ubiquitinated KRAS G12C should be blocked, leading to its accumulation.

Experimental Protocol:

• Cell Seeding: Plate H358 or H23 cells and allow them to adhere overnight.

• Pre-treatment: Treat the cells with a proteasome inhibitor, such as MG-132 (typically 10-20 µM), for 1-2 hours.

• YF135 Treatment: Add YF135 (e.g., 3 µM) to the media containing the proteasome inhibitor and incubate for the desired time (e.g., 24 hours).

• Cell Lysis and Analysis: Harvest the cells, lyse them, and perform Western blotting to detect the levels of KRAS G12C. A significant increase in the KRAS G12C signal in the presence of MG-132 compared to YF135 alone indicates a successful rescue.[1]

E3 Ligase Ligand Competition

This assay validates that YF135-induced degradation is dependent on its binding to the VHL E3 ligase. A free VHL ligand, such as VH-032, will compete with YF135 for binding to VHL, thereby preventing the formation of the ternary complex and rescuing KRAS G12C from degradation.

Experimental Protocol:

• Cell Seeding: Plate H358 or H23 cells as described above.

• Pre-treatment: Pre-incubate the cells with an excess of the VHL ligand VH-032 (e.g., 10-fold molar excess to YF135) for 1 hour.

• YF135 Treatment: Add YF135 to the media and incubate for the desired duration.

• Analysis: Perform Western blot analysis for KRAS G12C. A restoration of KRAS G12C levels in the presence of VH-032 confirms VHL-dependent degradation.[1]

Target Ligand Competition

This experiment confirms that the degradation is dependent on YF135 binding to KRAS G12C. A free ligand that binds to the same site on KRAS G12C as YF135 (in this case, the parent KRAS G12C inhibitor, compound 6d) will compete for binding and rescue the protein from degradation.[1]

Experimental Protocol:

• Cell Seeding: Plate H358 or H23 cells.

• Pre-treatment: Pre-treat the cells with an excess of the KRAS G12C inhibitor 6d for 1 hour.

• YF135 Treatment: Add YF135 and incubate for the specified time.

• Analysis: Analyze KRAS G12C levels by Western blot. An increase in KRAS G12C levels in the presence of 6d demonstrates target-specific degradation.[1]

Washout Experiment

This experiment is particularly relevant for reversible or reversible-covalent PROTACs like YF135. By removing the PROTAC from the cell culture medium, the degradation process should cease, and the levels of the target protein should recover as new protein is synthesized.

Experimental Protocol:

• Cell Seeding and Treatment: Treat H358 or H23 cells with YF135 for a sufficient time to induce degradation (e.g., 24 hours).

• Washout: Remove the YF135-containing medium, wash the cells with fresh medium, and then incubate the cells in fresh, PROTAC-free medium.

• Time-course Analysis: Harvest cells at different time points after the washout (e.g., 0, 6, 12, 24 hours) and analyze KRAS G12C levels by Western blot. A time-dependent recovery of KRAS G12C protein levels demonstrates the reversibility of the PROTAC's action.[1]

Signaling Pathway and Rescue Mechanisms

The degradation of KRAS G12C by YF135 disrupts downstream signaling pathways, such as the MAPK/ERK pathway, which is crucial for cancer cell proliferation. The rescue experiments effectively intervene at different stages of the YF135-induced degradation pathway.

Figure 2: Signaling pathway of YF135-induced KRAS G12C degradation and points of intervention for rescue experiments.

Conclusion

The rescue experiments detailed in this guide are crucial for the mechanistic validation of PROTACs like YF135. By systematically blocking different steps of the degradation process, researchers can unequivocally demonstrate the intended mode of action. The comparative data with LC-2 highlights the importance of continued optimization in the development of potent and selective KRAS G12C degraders for cancer therapy.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

YF135: A Comparative Analysis of a Novel KRAS G12C Degrader

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity profile of YF135, a novel reversible-covalent proteolysis-targeting chimera (PROTAC) for the degradation of KRAS G12C, against other prominent KRAS G12C inhibitors, Sotorasib (AMG510) and Adagrasib (MRTX849). This document synthesizes available preclinical data to offer a comparative overview of their selectivity, mechanism of action, and potential off-target effects.

Introduction to YF135 and KRAS G12C Inhibition

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers. The specific G12C mutation, a glycine-to-cysteine substitution at codon 12, renders the KRAS protein constitutively active, driving uncontrolled cell proliferation and survival through downstream signaling pathways like the RAS-RAF-MEK-ERK pathway. While historically considered "undruggable," the development of covalent inhibitors targeting the mutant cysteine has led to significant therapeutic breakthroughs.

YF135 is a novel PROTAC designed to specifically target KRAS G12C for degradation. It achieves this by simultaneously binding to the KRAS G12C protein and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of KRAS G12C by the proteasome.[1][2][3] This mechanism of action distinguishes it from inhibitors like Sotorasib and Adagrasib, which primarily function by binding to and inhibiting the activity of the KRAS G12C protein.

Selectivity Profile: YF135 in Comparison

A critical attribute of any targeted therapy is its selectivity, as off-target activity can lead to toxicity and limit therapeutic efficacy. While comprehensive head-to-head kinome scan data for YF135, Sotorasib, and Adagrasib is not publicly available in a consolidated format, we can compare their selectivity based on published preclinical data.

Data on Cellular Activity

The available data demonstrates that YF135 selectively inhibits the proliferation of cancer cell lines harboring the KRAS G12C mutation.

Compound	Cell Line	KRAS Mutation	IC50 (nM)
YF135	H358	G12C	153.9[1][4]
H23	G12C	243.9[1][4]
A549	G12S	No obvious inhibition[4]
Sotorasib (AMG510)	H358	G12C	8.4[4]
H23	G12C	111.5[4]
A549	G12S	>50 µM[4]
Adagrasib (MRTX849)	H358	G12C	14[5]
MIA PaCa-2	G12C	5[5]

Off-Target Profile

While Sotorasib and Adagrasib are highly selective for KRAS G12C, some off-target activities have been identified through proteomic studies.

• Sotorasib (AMG510): Global proteomics studies have identified Kelch-like ECH-associated protein 1 (KEAP1) as a potential off-target of Sotorasib.[6][7] KEAP1 is a key regulator of the NRF2 antioxidant response pathway.

• Adagrasib (MRTX849): Proteomic profiling of Adagrasib in H358 cells revealed high specificity for KRAS G12C, with Lysine-tRNA ligase (KARS) being the only other identified off-target protein.[8][9]

A comprehensive off-target profile for YF135 based on proteome-wide studies is not yet publicly available.

Signaling Pathway and Mechanism of Action

YF135, Sotorasib, and Adagrasib all aim to disrupt the constitutively active KRAS G12C protein, thereby inhibiting the downstream RAS-RAF-MEK-ERK signaling pathway, which is crucial for cell proliferation and survival.

Caption: The RAS-RAF-MEK-ERK signaling pathway and points of intervention.

YF135's mechanism as a PROTAC offers a distinct advantage by inducing the degradation of the KRAS G12C protein, potentially leading to a more profound and sustained inhibition of downstream signaling compared to occupancy-driven inhibitors.

Caption: Mechanism of YF135-induced degradation of KRAS G12C.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of the findings.

Cell Viability Assay (CCK-8)

This assay is used to determine the cytotoxic effects of the inhibitors on cancer cell lines.

Caption: Workflow for the Cell Counting Kit-8 (CCK-8) assay.

• Procedure:

  • Cells (e.g., H358, H23, A549) are seeded in 96-well plates at a density of 5,000 cells/well and incubated for 24 hours.

  • The cells are then treated with various concentrations of the inhibitor (e.g., YF135, Sotorasib) for 72 hours.[4]

  • Following treatment, 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well, and the plates are incubated for 1-4 hours.[10][11][12]

  • The absorbance is measured at 450 nm using a microplate reader.[10][11][12]

  • The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Western Blot for KRAS G12C Degradation

This technique is used to quantify the degradation of the target protein, KRAS G12C, following treatment with a PROTAC like YF135.

• Procedure:

  • Cells are seeded in 6-well plates and treated with the degrader at various concentrations and for different durations.

  • After treatment, cells are lysed, and the total protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against KRAS G12C and a loading control (e.g., GAPDH or β-actin).

  • After washing, the membrane is incubated with a corresponding secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate, and the band intensities are quantified to determine the extent of protein degradation.[13][14][15]

Conclusion

YF135 represents a promising therapeutic strategy for KRAS G12C-driven cancers by inducing the degradation of the oncoprotein. The available data indicates high selectivity for KRAS G12C-mutant cells, comparable to established inhibitors like Sotorasib and Adagrasib. However, a comprehensive understanding of its off-target profile requires further investigation through proteome-wide selectivity studies. The distinct mechanism of action of YF135 as a PROTAC degrader may offer advantages in terms of potency and duration of response, warranting further preclinical and clinical evaluation. This guide provides a foundational comparison to aid researchers in the ongoing development and assessment of novel KRAS G12C-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of PROTACS degrading KRAS and SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 5. researchgate.net [researchgate.net]
• 6. Global profiling of AMG510 modified proteins identified tumor suppressor KEAP1 as an off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The KRASG12C Inhibitor, MRTX849, Provides Insight Toward Therapeutic Susceptibility of KRAS Mutant Cancers in Mouse Models and Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 11. ptglab.com [ptglab.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. benchchem.com [benchchem.com]

Validating the Downstream Effects of YF135 on the MAPK Pathway: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of YF135, a novel reversible-covalent KRASG12C PROTAC, with established KRASG12C inhibitors, Sotorasib (AMG510) and Adagrasib (MRTX849). The focus is on validating the downstream effects of these compounds on the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a critical cascade in cancer cell proliferation and survival. This document summarizes key performance data, details experimental protocols, and visualizes complex biological processes to aid in the evaluation and application of these targeted therapies.

Introduction to YF135 and the MAPK Pathway

The MAPK pathway is a crucial signaling cascade that relays extracellular signals to the nucleus, regulating fundamental cellular processes such as proliferation, differentiation, and apoptosis. The KRAS protein is a key upstream regulator of this pathway. Mutations in the KRAS gene, particularly the G12C mutation, lead to constitutive activation of the MAPK pathway, driving tumorigenesis in various cancers, including non-small cell lung cancer (NSCLC) and colorectal cancer.

YF135 is a Proteolysis Targeting Chimera (PROTAC) designed to specifically target and induce the degradation of the KRASG12C mutant protein. Unlike traditional inhibitors that merely block the protein's function, YF135 facilitates its complete removal by the cell's natural protein disposal machinery. This guide compares the efficacy of YF135 in downregulating the MAPK pathway against two leading KRASG12C inhibitors, AMG510 and MRTX849, which function by covalently binding to and inactivating the mutant protein.

Comparative Performance Data

The following tables summarize the in vitro efficacy of YF135, AMG510, and MRTX849 in two KRASG12C-mutant human lung adenocarcinoma cell lines, NCI-H358 and NCI-H23.

Table 1: Inhibition of Cell Proliferation (IC50, nM)

Compound	NCI-H358	NCI-H23	Reference
YF135	153.9	243.9	[1]
AMG510 (Sotorasib)	81.8	690.4	[2]
MRTX849 (Adagrasib)	~14	Not explicitly stated for H23 in the same study	[3]

Note: IC50 values can vary between studies due to different experimental conditions. The data presented here is compiled from multiple sources for comparative purposes.

Table 2: Degradation of KRASG12C and Inhibition of p-ERK (DC50/IC50, µM)

Compound	Parameter	NCI-H358	NCI-H23	Reference
YF135	DC50 (KRASG12C)	3.61	4.53	[1]
DC50 (p-ERK)	1.68	1.44	[1]
AMG510 (Sotorasib)	IC50 (p-ERK)	~0.03	Not explicitly stated	[4]
MRTX849 (Adagrasib)	IC50 (p-ERK)	Not explicitly stated	Not explicitly stated

Note: DC50 represents the concentration for 50% degradation, while IC50 for p-ERK represents the concentration for 50% inhibition of phosphorylation. Direct comparison should be made with caution due to the different mechanisms of action (degradation vs. inhibition).

Downstream Effects on the MAPK Pathway

YF135, AMG510, and MRTX849 all aim to abrogate the constitutively active signaling emanating from mutant KRASG12C. The primary downstream consequence is the suppression of the MAPK cascade. This is typically assessed by measuring the phosphorylation status of key kinases in the pathway, including MEK, ERK, and RSK.

Treatment with these compounds leads to a significant reduction in the levels of phosphorylated ERK (p-ERK), a central effector of the pathway.[1][5][6] The study on YF135 demonstrated a clear, dose-dependent decrease in p-ERK levels in both H358 and H23 cells.[1] Similarly, both AMG510 and MRTX849 have been shown to potently inhibit p-ERK.[5][6] However, a common mechanism of resistance to KRASG12C inhibitors is the reactivation of the MAPK pathway, often observed by a rebound in p-ERK levels over time.[6] This highlights the importance of sustained pathway inhibition for durable therapeutic responses.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of the compounds on cancer cell proliferation and viability.

• Cell Seeding: Seed NCI-H358 or NCI-H23 cells in a 96-well plate at a density of 3,000-5,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a serial dilution of YF135, AMG510, or MRTX849 for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, the concentration of the compound that inhibits cell growth by 50%, using a dose-response curve.

Western Blotting for MAPK Pathway Proteins

This protocol is used to detect the levels of total and phosphorylated proteins in the MAPK pathway.

• Cell Lysis: Treat NCI-H358 or NCI-H23 cells with the desired concentrations of YF135, AMG510, or MRTX849 for the specified time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 10% SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against KRASG12C, p-MEK, MEK, p-ERK, ERK, p-RSK, RSK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software to determine the relative protein levels.

Visualizing the Molecular Mechanisms

To better understand the processes described, the following diagrams illustrate the MAPK signaling pathway, the mechanism of YF135, and a typical experimental workflow.

MAPK Signaling Pathway

YF135 Mechanism of Action

Experimental Workflow

Conclusion

YF135 represents a promising therapeutic strategy for KRASG12C-driven cancers by inducing the degradation of the oncoprotein. The provided data indicates its potent anti-proliferative activity and its ability to effectively downregulate the MAPK pathway, as evidenced by the reduction in p-ERK levels. While direct, comprehensive comparative data with AMG510 and MRTX849 on a broad panel of MAPK pathway components is still emerging, the initial findings position YF135 as a valuable tool for further investigation. The distinct mechanism of action of YF135, leading to target elimination rather than just inhibition, may offer advantages in overcoming resistance mechanisms associated with traditional inhibitors. The experimental protocols and visualizations in this guide are intended to facilitate further research and a deeper understanding of the downstream effects of these important anti-cancer agents.

References

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. AMG-510 and cisplatin combination increases antitumor effect in lung adenocarcinoma with mutation of KRAS G12C: a preclinical and translational research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The KRASG12C Inhibitor, MRTX849, Provides Insight Toward Therapeutic Susceptibility of KRAS Mutant Cancers in Mouse Models and Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KRASG12C-independent feedback activation of wild-type RAS constrains KRASG12C inhibitor efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Reactivity for the KRAS G12C Degrader YF135

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity and selectivity of the YF135 compound, a reversible-covalent PROTAC (Proteolysis Targeting Chimera) designed to degrade the KRAS G12C mutant protein. Due to the limited availability of comprehensive public cross-reactivity data for YF135, this guide leverages information on its parent covalent inhibitor, MRTX849 (Adagrasib), and a structurally related KRAS G12C inhibitor, AMG-510 (Sotorasib), to infer potential off-target profiles and highlight best practices for selectivity assessment.

Introduction to YF135 and the Importance of Cross-Reactivity Studies

YF135 is an experimental molecule that induces the degradation of the oncogenic KRAS G12C protein by hijacking the cell's ubiquitin-proteasome system.[1] It is composed of a ligand that binds to the KRAS G12C protein (derived from the scaffold of MRTX849), a linker, and a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This induced proximity leads to the ubiquitination and subsequent degradation of KRAS G12C.[1]

Cross-reactivity, or off-target binding, is a critical aspect of drug development, as it can lead to unforeseen side effects and toxicities. For PROTACs, off-target effects can arise from the binding of either the target-binding ligand or the E3 ligase-recruiting ligand to other proteins, or from the formation of unintended ternary complexes. Therefore, comprehensive cross-reactivity studies are essential to ensure the safety and efficacy of these novel therapeutic agents.

Comparative Selectivity Profile

While direct, broad-panel cross-reactivity data for YF135 is not publicly available, we can infer its potential selectivity by examining data from its components and related molecules.

On-Target Selectivity of YF135:

YF135 has demonstrated high selectivity for the KRAS G12C mutant over the KRAS G12S mutant. In cellular assays, YF135 inhibited the proliferation of KRAS G12C-harboring H358 and H23 cells, but not A549 cells which have the KRAS G12S mutation.[2] This selectivity is primarily driven by the specific covalent interaction of the warhead with the cysteine residue present in the G12C mutant.

Inferred Off-Target Profile from Parent and Related Compounds:

To understand the potential for off-target interactions of YF135, it is informative to review the selectivity profiles of the parent covalent inhibitor MRTX849 and the similar inhibitor AMG-510.

Compound	On-Target	Known Off-Targets	Experimental Method
MRTX849 (Adagrasib)	KRAS G12C	Lysine-tRNA ligase (KARS)	Chemical Proteomics (Thiol-reactive probe)[3]
AMG-510 (Sotorasib)	KRAS G12C	KEAP1 (Cys288), ALDOA (Cys339), and over 300 other potential sites	Chemical Proteomics (pan-AMG510 antibody peptide IP)[4]

This comparison suggests that while the warhead of YF135 is highly selective for the G12C mutation among KRAS variants, the potential for off-target covalent modification of other cysteine-containing proteins exists. The off-targets identified for MRTX849 and AMG-510 are involved in various cellular processes, and their unintended inhibition or degradation could lead to toxicity.

Experimental Protocols for Cross-Reactivity Assessment

A thorough evaluation of a PROTAC's cross-reactivity involves a combination of in vitro and in-cell techniques.

Proteomics-Based Off-Target Identification

Mass spectrometry-based proteomics is a powerful, unbiased method to identify the off-target interactions of a PROTAC.

Protocol: Global Proteomics Analysis of Protein Degradation

• Cell Culture and Treatment: Culture a panel of relevant cell lines (e.g., those with and without the target protein) and treat with the PROTAC at various concentrations and time points. Include a vehicle control (e.g., DMSO).

• Cell Lysis and Protein Digestion: Harvest the cells, lyse them to extract proteins, and digest the proteins into peptides using an enzyme like trypsin.

• Isobaric Labeling (Optional): For quantitative comparison, peptides from different treatment conditions can be labeled with isobaric tags (e.g., TMT or iTRAQ).

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Separate the peptides by liquid chromatography and analyze them by tandem mass spectrometry to identify and quantify the proteins.

• Data Analysis: Compare the protein abundance profiles between the PROTAC-treated and control samples. Proteins that show a significant decrease in abundance are potential off-targets for degradation.

Cellular Thermal Shift Assay (CETSA)

CETSA can be used to assess the direct binding of a PROTAC to its on- and off-targets in a cellular context.

Protocol: CETSA

• Cell Treatment: Treat intact cells with the PROTAC or vehicle control.

• Heating: Heat the cell lysates or intact cells to a range of temperatures.

• Protein Extraction: Separate the soluble and aggregated protein fractions by centrifugation.

• Protein Quantification: Analyze the amount of a specific protein remaining in the soluble fraction at each temperature using techniques like Western blot or ELISA.

• Data Analysis: Binding of the PROTAC to a protein stabilizes it, leading to a shift in its melting curve to higher temperatures.

Western Blotting for Target Engagement and Degradation

Western blotting is a standard method to confirm the degradation of a specific on-target or potential off-target protein.

Protocol: Western Blot Analysis

• Cell Culture and Treatment: Treat cells with the PROTAC as described for the proteomics analysis.

• Protein Extraction and Quantification: Lyse the cells and determine the total protein concentration.

• SDS-PAGE and Protein Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific to the target protein and a loading control (e.g., GAPDH or β-actin).

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

• Quantification: Densitometry is used to quantify the protein band intensities and determine the extent of degradation.

Visualizing Pathways and Workflows

Mechanism of Action of YF135

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Global profiling of AMG510 modified proteins identified tumor suppressor KEAP1 as an off-target - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of YF135: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of specialized research compounds is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals working with YF135, a potent and reversible-covalent KRAS(G12C) PROTAC degrader, understanding the correct disposal procedures is paramount.[1] While a specific Material Safety Data Sheet (MSDS) with detailed disposal instructions for YF135 is not publicly available, established principles of chemical waste management provide a clear framework for its safe handling and disposal.

This guide offers essential, step-by-step procedural information to ensure the safe and compliant disposal of YF135 waste streams, reinforcing a culture of safety and trust in your laboratory operations.

I. Core Principles of YF135 Waste Management

Given that YF135 is a bioactive small molecule used in research, all waste generated from its use should be considered hazardous chemical waste. This includes pure compound, solutions, contaminated labware, and personal protective equipment (PPE). The primary goal is to prevent the release of this biologically active compound into the environment and to ensure the safety of all laboratory personnel.

II. Step-by-Step Disposal Procedures for YF135

The following procedures are based on general best practices for the disposal of chemical waste from research laboratories.

Step 1: Waste Segregation and Categorization

Proper segregation at the point of generation is the most critical step in safe chemical waste disposal. YF135 waste should be categorized as follows:

• Solid Waste: This category includes unused or expired YF135 powder, contaminated consumables such as weigh boats, pipette tips, and microfuge tubes, and any PPE (gloves, lab coats) with gross contamination.

• Liquid Waste: This includes stock solutions of YF135, experimental solutions containing YF135, and solvent rinses from contaminated glassware. It is crucial to not mix aqueous and organic solvent waste streams unless specifically instructed by your institution's environmental health and safety (EHS) office.

• Sharps Waste: Needles, syringes, and scalpels contaminated with YF135 must be disposed of in a designated sharps container.[2]

Step 2: Selecting the Appropriate Waste Containers

• Solid Waste: Use a clearly labeled, sealable, and chemically resistant container for solid YF135 waste. A dedicated container for YF135 waste is recommended to avoid accidental mixing with other chemical waste.

• Liquid Waste: Liquid waste should be collected in a compatible, leak-proof container with a secure screw-top cap. The container material must be compatible with the solvent used (e.g., a glass container for chlorinated solvents, a high-density polyethylene (HDPE) container for many other organic solvents and aqueous solutions). Never use a container that could be mistaken for a beverage container.

• Sharps Waste: All sharps must be placed in a puncture-proof sharps container.[2]

Step 3: Proper Labeling of Waste Containers

Accurate and detailed labeling is a regulatory requirement and essential for safe disposal. The label on each YF135 waste container must include:

• The words "Hazardous Waste"

• The full chemical name: "YF135"

• A clear indication of the major components and their approximate concentrations (e.g., "YF135 in DMSO, ~10 mM").

• The primary hazard(s) associated with the waste (e.g., "Bioactive," "Chemical Irritant").

• The date the waste was first added to the container.

• The name and contact information of the generating researcher or lab.

Step 4: Safe Storage of YF135 Waste

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Ensure containers are kept closed at all times, except when adding waste.

• Provide secondary containment (e.g., a chemical-resistant tray) to capture any potential leaks or spills.

• Store waste away from heat sources and in a well-ventilated area.

Step 5: Arranging for Waste Collection

• Follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting a request to the EHS office.

• Do not pour any YF135 waste down the drain.[3] The environmental impact of this bioactive compound is not well-characterized, and its release into the sewer system should be strictly avoided.

• Do not dispose of solid YF135 waste in the regular trash.

III. Logical Workflow for YF135 Disposal

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving YF135.

Caption: Decision workflow for the proper segregation and disposal of YF135 waste.

By adhering to these systematic procedures, researchers can ensure the safe handling and disposal of YF135, fostering a secure and compliant laboratory environment. Always consult your institution's specific EHS guidelines, as they are the ultimate authority on chemical waste management in your facility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. unsw.edu.au [unsw.edu.au]
• 3. uwlax.edu [uwlax.edu]

Navigating the Safe Handling of YF135: A Comprehensive Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals working with the cutting-edge KRAS(G12C) degrader YF135, ensuring personal and environmental safety is paramount. This guide provides essential, immediate safety and logistical information, including detailed personal protective equipment (PPE) protocols, operational plans, and disposal procedures to foster a secure laboratory environment.

Immediate Safety and Personal Protective Equipment (PPE)

When handling YF135, adherence to standard laboratory safety practices for potent chemical compounds is crucial. The following personal protective equipment is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment

A summary of the required PPE for handling YF135 is provided in the table below.

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield must be worn.
Hand Protection	Nitrile or other chemically resistant gloves are required.
Body Protection	A lab coat must be worn at all times to protect skin and clothing.

Operational Plan for PPE Usage

Donning (Putting On) PPE:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Eye Protection: Don chemical safety goggles or a face shield. Ensure a proper fit.

• Gloves: Wash and dry hands thoroughly before putting on nitrile gloves. Inspect gloves for any tears or punctures.

Doffing (Taking Off) PPE:

To prevent cross-contamination, remove PPE in the following order before leaving the laboratory:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Lab Coat: Remove the lab coat by folding the contaminated exterior inward. Hang it in the designated area or dispose of it if it is single-use or contaminated.

• Eye Protection: Remove eye protection. Clean and disinfect reusable eyewear according to the manufacturer's instructions.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Emergency Procedures: Accidental Exposure

In the event of accidental exposure to YF135, immediate action is critical. The following table outlines the first aid procedures for different exposure routes.[1]

Exposure Route	Immediate First Aid Procedure
Skin Contact	Immediately wash the affected area with soap and copious amounts of water.[1] Remove any contaminated clothing.
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.
Ingestion	Do NOT induce vomiting. [1] Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[1]

Disposal Plan for YF135

The disposal of YF135 and any contaminated materials must be managed as hazardous chemical waste. Adherence to institutional, local, state, and federal regulations is essential.

Step-by-Step Disposal Protocol:

• Waste Segregation: Do not mix YF135 waste with non-hazardous materials. Use a designated, clearly labeled, and sealed container for all solid waste (e.g., contaminated gloves, pipette tips, empty vials).[1]

• Liquid Waste: Collect liquid waste containing YF135 in a separate, sealed, and properly labeled hazardous waste container.[1]

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name "YF135".[1] Include the date the waste was first added to the container.

• Storage of Waste: Store hazardous waste in a designated, secure area away from general lab traffic. Ensure the storage area has secondary containment to prevent spills.

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

Visualizing the Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of YF135, from preparation to disposal.

Figure 1. Workflow for the safe handling and disposal of YF135.

References

• 1. benchchem.com [benchchem.com]